Chlorinated paraffin

• CAS No.: 106232-86-4
• Molecular Formula: C4H11In

Description

Chlorinated paraffins (CPs) are complex industrial mixtures of polychlorinated n-alkanes, produced via the chlorination of straight-chain paraffin fractions derived from petroleum . These compounds are classified based on carbon chain length into short-chain (SCCPs, C10-13), medium-chain (MCCPs, C14-17), and long-chain (LCCPs, C>17) paraffins, with their physical appearance ranging from colourless or yellowish liquids to viscous or waxy solids depending on the chain length and degree of chlorination (typically 30-70% by weight) . Historically used as secondary plasticizers in PVC, flame retardants in plastics and textiles, and as extreme-pressure additives in metalworking fluids and lubricants , CPs are now primarily of interest as emerging persistent organic pollutants (POPs) . This makes them highly relevant for environmental fate and transport studies, toxicological research, and regulatory compliance testing. Short-chain chlorinated paraffins were listed under the Stockholm Convention in 2017, and medium-chain chlorinated paraffins have been proposed for inclusion, with a decision anticipated in 2025 . The research value of chlorinated paraffins spans multiple disciplines. In environmental science, they are used to investigate bioaccumulation in aquatic organisms , long-range atmospheric transport , and their presence in diverse matrices like sediment, water, and biota . In toxicology, CPs are studied for their potential to cause liver and kidney toxicity, endocrine disruption, developmental toxicity, neurotoxicity, immunotoxicity, and carcinogenicity (with SCCPs classified as IARC Group 2B: possibly carcinogenic to humans) . Mechanistic research focuses on their metabolism, which may involve dehydrochlorination and the formation of reactive oxygen species (ROS), leading to oxidative stress and damage to cellular components . Furthermore, CPs serve as critical model compounds in analytical chemistry method development due to the immense challenge of separating and quantifying their thousands of homologues and isomers . This reagent is provided For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Environmental Occurrence and Distribution of Chlorinated Paraffins

Global Ubiquity and Spatial Distribution Patterns

Chlorinated paraffins are found in various environmental matrices worldwide, with their distribution influenced by factors such as proximity to sources, atmospheric transport, and physiochemical properties. nih.govacs.org

Atmospheric Compartment Concentrations and Gradients

Chlorinated paraffins are present in the atmosphere in both gaseous and particle phases. acs.orgnih.gov Studies have shown varying concentrations depending on location, with higher levels often observed in urban and industrialized areas compared to rural or remote sites. acs.org For instance, SCCP concentrations in air in Zurich, Switzerland, ranged from 1.8 to 17 ng/m³ in spring 2011 and 1.1 to 42 ng/m³ in spring 2013. acs.org In the Pearl River Delta, South China, geometric mean concentrations of SCCPs in outdoor PM₂.₅ were 6.1 ng/m³, while MCCPs were 15.2 ng/m³. gdut.edu.cn Atmospheric concentrations can also exhibit seasonal variations. The distribution between gas and particle phases is influenced by factors such as temperature and the specific CP congener; more volatile, shorter-chain, and less chlorinated congeners are more likely to be found in the gas phase. nih.govacs.orgnih.gov

Aquatic System Concentrations (Seawater, Freshwater, Wastewater)

Chlorinated paraffins have been detected in seawater, freshwater, and wastewater globally. epa.govmdpi.com Concentrations can vary significantly depending on the proximity to industrial discharge points and wastewater treatment plants. mdpi.comacs.org In China, SCCP concentrations in freshwater, seawater, and wastewater have been reported in ranges of 15.0–1640 ng/L, 4.10–1978 ng/L, and 27.0–4700 ng/L, respectively. mdpi.com Effluents from sewage treatment plants can be a significant source of CPs to receiving waters. mdpi.comacs.org Studies have shown that SCCPs and MCCPs are present in wastewater treatment plant influent, effluent, and sludge. acs.org

Sedimentary and Soil Matrix Concentrations

Sediments and soils are significant sinks for chlorinated paraffins due to their lipophilicity and tendency to adsorb to particulate matter. canada.caepa.govpops.int Concentrations in these matrices can be considerably higher than in water or air. canada.ca In Dongguan City, South China, total SCCP concentrations in soils ranged from 6.75 to 993 ng/g (mean 172 ng/g), and in sediments from 4.00 to 613 ng/g (mean 153 ng/g). nih.gov MCCP levels in the same region were higher, ranging from 23.9 to 2427 ng/g (mean 369 ng/g) in soils and 14.0 to 1581 ng/g (mean 493 ng/g) in sediments. nih.gov Studies have shown that CP concentrations in sediment cores can decrease with depth, suggesting historical inputs. acs.org The composition of CPs in soil and sediment can vary, with certain chain lengths and chlorination degrees being more prevalent depending on the source and environmental processes. nih.govmdpi.com

Occurrence in Remote and Pristine Environments (e.g., Arctic, Alpine Regions)

Despite being primarily released in industrialized areas, chlorinated paraffins have been detected in remote and pristine environments, indicating their potential for long-range environmental transport. nih.govresearchgate.netacs.org SCCPs and MCCPs have been observed in the Arctic and Antarctic. acs.orgacs.org Studies in the Arctic have detected CPs up to C₂₉ in marine wildlife. acs.org Atmospheric monitoring in remote locations like King George Island, Antarctica, has also confirmed the presence of SCCPs and MCCPs. acs.org Modeling studies suggest that emissions from various regions contribute to CP contamination in the Arctic, Antarctica, and the Tibetan Plateau. nih.gov

Indoor Environmental Concentrations (e.g., Dust, Air)

Chlorinated paraffins are commonly found in indoor environments, particularly in dust and air, due to their use in building materials, furniture, electronics, and other consumer products. mdpi.comdiva-portal.org Indoor air concentrations of CPs have been found to be higher than outdoor air concentrations, suggesting indoor sources. gdut.edu.cndiva-portal.org In Stockholm, Sweden, sum CP concentrations in indoor air ranged from <5 to 210 ng/m³. diva-portal.org Indoor dust can accumulate CPs, with studies reporting concentrations in the µg/g range. mdpi.comresearchgate.net For example, in house dust from South China, total CP concentrations (C₉-C₃₅) ranged from 22.2 to 466 µg/g (median: 100 µg/g). mdpi.com MCCPs often dominate the CP profile in indoor dust. mdpi.comresearchgate.net

Temporal Trends in Environmental Concentrations

Temporal trend data for chlorinated paraffins in the environment are still developing but available studies indicate varying patterns depending on the CP group and location. Some studies suggest decreasing trends for SCCPs in certain matrices following regulations, while MCCPs and LCCPs may show increasing trends. acs.orgresearchgate.netnih.gov For instance, archived soil samples from Switzerland showed a decrease in SCCP concentrations since 1994, while MCCP concentrations continuously increased between 1989 and 2014. nih.gov Similarly, studies in marine mammals from the South China Sea observed significantly increasing temporal trends for both SCCPs and MCCPs between 2004 and 2014, with an apparent shift in accumulation profiles from SCCPs to MCCPs. scilit.com In contrast, some older data for SCCPs in sediment from certain industrial areas in Germany showed a significant reduction between 1987 and 1994. pops.int Archived fish samples downstream of a CP manufacturing factory in Germany showed decreasing trends for vSCCPs and SCCPs, relatively constant levels of MCCPs, and an increase in LCCP levels from 1995-2019. researchgate.net

Data Tables

Below are examples of data points extracted from the search results, presented in a structured format.

Environmental Matrix	Location	CP Type	Concentration Range (approx.)	Units	Source
Freshwater	China	SCCPs	15.0 – 1640	ng/L	mdpi.com
Seawater	China	SCCPs	4.10 – 1978	ng/L	mdpi.com
Wastewater	China	SCCPs	27.0 – 4700	ng/L	mdpi.com
Soil	Dongguan, China	SCCPs	6.75 – 993	ng/g (d.w.)	nih.gov
Soil	Dongguan, China	MCCPs	23.9 – 2427	ng/g (d.w.)	nih.gov
Sediment	Dongguan, China	SCCPs	4.00 – 613	ng/g (d.w.)	nih.gov
Sediment	Dongguan, China	MCCPs	14.0 – 1581	ng/g (d.w.)	nih.gov
Indoor Dust	South China	Total CPs	22.2 – 466	µg/g	mdpi.com
Indoor Dust	Midwestern U.S.	Total CPs	15.1 – 246	µg/g	mdpi.com
Indoor Air	Stockholm, Sweden	Sum CPs	<5 – 210	ng/m³	diva-portal.org
Outdoor Air (PM₂.₅)	Pearl River Delta, China	SCCPs	1.6 – 27.1 (GM: 6.1)	ng/m³	gdut.edu.cn
Outdoor Air (PM₂.₅)	Pearl River Delta, China	MCCPs	- (GM: 15.2)	ng/m³	gdut.edu.cn
Air	Zurich, Switzerland	SCCPs	1.1 – 42	ng/m³	acs.org

Note: d.w. = dry weight; GM = geometric mean

Compound Names and PubChem CIDs

Historical Accumulation in Environmental Archives (e.g., Sediment Cores)

Analysis of environmental archives, such as sediment cores, provides valuable insights into the historical accumulation and temporal trends of chlorinated paraffins. Studies examining sediment cores have revealed the presence of CPs dating back several decades, indicating their long-term persistence in aquatic environments. acs.orgresearchgate.netwa.gov For instance, analyses of Swedish coastal sediment cores have detected C₈-C₃₆ CPs in layers dating back to the 1930s. acs.org The concentrations of CPs in these cores often show increasing trends over time, which can correlate with historical production and usage patterns of these chemicals. researchgate.net In some regions, the most rapid increase in CP concentrations in sediment cores has been observed from the late 2000s onwards, consistent with production statistics in those areas. researchgate.net Temporal trends in sediment cores from different locations can reflect regional industrial activities and CP importation patterns. acs.org

Contemporary Concentration Dynamics

Chlorinated paraffins are currently found in diverse environmental matrices across the world, with varying concentration levels depending on proximity to sources and environmental conditions. nih.govresearchgate.net Industrialized regions and areas with high CP usage are often identified as "hotspots" of contamination. nih.gov However, due to their potential for long-range transport, CPs, particularly SCCPs and MCCPs, are also detected in remote regions such as the Arctic and Antarctic, where their concentrations have shown increasing trends. nih.gov

Concentration levels of CPs can differ significantly between environmental compartments. For example, studies have shown that indoor air can have substantially higher CP concentrations compared to outdoor ambient air, suggesting the presence of indoor emission sources from consumer products containing CPs. gdut.edu.cn The distribution and dynamics of CP concentrations in the environment are influenced by factors such as emissions from production and use, disposal of CP-containing products, and environmental partitioning behavior based on their physical and chemical properties. pops.intnih.gov

Here is a table summarizing example CP concentrations in different environmental matrices:

Environmental Matrix	Location (Example)	CP Type (Example)	Concentration Range (Example)	Citation
Sediment	Swedish Baltic Sea Coast	C₈-C₃₆ CPs	Up to 1400 ng/g d.w.	acs.org
Sediment	South China Coast	SCCPs and MCCPs	271-4760 ng/g d.w.	nih.gov
Soil	Liaohe River Basin, China	SCCPs	39.8-1450 ng/g d.w.	acs.orgacs.org
Indoor Air	Pearl River Delta, China	Total CPs	10.6–136 ng/m³ (GM: 45.7)	gdut.edu.cn
Outdoor Air	Pearl River Delta, China	Total CPs	6.2–200 ng/m³ (GM: 21.2)	gdut.edu.cn

Note: Concentrations can vary widely based on specific location, time of sampling, and analytical methods used.

Congener Profiles and Homologue Distribution in Environmental Matrices

Chlorinated paraffins exist as complex mixtures of homologues and isomers, differing in both carbon chain length and the number and position of chlorine atoms. osti.govlamer-cmes.jpatamankimya.comwikipedia.orgresearchgate.netresearchgate.netacs.org Analyzing the specific congener and homologue profiles in environmental matrices is crucial for understanding their sources, fate, and potential impacts. pops.intresearchgate.net

Carbon Chain Length Distribution (C10-C13, C14-C17, C18-C30)

The distribution of CP homologues, categorized by carbon chain length into SCCPs (C₁₀-C₁₃), MCCPs (C₁₄-C₁₇), and LCCPs (C₁₈-C₃₀), varies across different environmental matrices and geographical regions. osti.govlamer-cmes.jpatamankimya.comtoxoer.commdpi.comwikipedia.orgresearchgate.net While SCCPs have historically been a major concern and are listed as persistent organic pollutants (POPs) under the Stockholm Convention, MCCPs are increasingly found to be predominant in many environmental samples, partly due to their increased use as alternatives to SCCPs. acs.orgpops.intresearchgate.net

Studies have shown that the dominant chain lengths can differ based on the environmental compartment and source. For instance, in Arctic marine mammals, shorter chain congeners like C₁₀ and C₁₁ have been observed to be predominant. toxoer.com In indoor dust and air samples from certain regions, C₁₁ and C₁₄ carbon chains have been found to be dominant. gdut.edu.cn In other studies focusing on MCCPs, the C₁₄ congener group has frequently been reported as the most abundant. capes.gov.brmdpi.comnih.gov LCCPs (C₁₈-C₃₀) are also present in various environmental matrices, including sediments and air particles. acs.orgresearchgate.netacs.org The relative abundance of SCCPs, MCCPs, and LCCPs in a given location can often reflect the emission trends in the source regions. nih.gov

Degree of Chlorination Patterns

The degree of chlorination within CP mixtures significantly influences their physical and chemical properties, including volatility and solubility, which in turn affect their environmental behavior. atamankimya.comnih.gov Commercial CP products have chlorine contents typically ranging from 30% to 70% by weight. osti.govpops.intatamankimya.comtoxoer.comwikipedia.orgresearchgate.net

Analysis of environmental samples often reveals specific patterns in the degree of chlorination. In many cases, congener groups with a higher number of chlorine atoms, such as Cl₅-Cl₈ or Cl₆-Cl₉, are reported to be dominant in both environmental matrices and technical mixtures. nih.govpops.int For example, in mangrove sediments along the South China Coast, the dominant patterns were C₁₀-₁₁Cl₆₋₈ for SCCPs and C₁₄Cl₇₋₉ for MCCPs. nih.gov However, lower chlorinated congeners (e.g., Cl₄) are also present, and their relative abundance can vary depending on the sample and its history. pops.int The position of chlorine atoms on the alkane chain is also not random; while chlorination is initially less likely at primary carbons, its percentage increases at C(1) in highly chlorinated mixtures. acs.org

Isomer-Specific Environmental Signatures

Chlorinated paraffins are characterized by their immense structural complexity, with potentially thousands of different isomers existing within a single commercial mixture due to variations in carbon chain length, degree of chlorination, and the specific positions of chlorine atoms. researchgate.netacs.org This complexity poses significant challenges for their comprehensive analysis and for understanding the environmental behavior of individual isomers. researchgate.netacs.orgacs.org

While analytical techniques have advanced to allow for the resolution of congener groups (compounds with the same carbon chain length and number of chlorine atoms, e.g., C₁₄Cl₅), the analysis of individual isomers (compounds with the same molecular formula but different structural arrangements of chlorine atoms) remains a complex task. researchgate.netacs.orgacs.org Research is ongoing to develop methods for isomer-specific analysis and to understand how the environmental fate and transport of CPs are influenced by their specific isomeric structures. acs.org

The congener and isomer profiles observed in environmental samples can act as signatures that help distinguish between different sources of CP contamination and understand transformation processes in the environment. pops.intresearchgate.net Studies suggest that the relative abundance of specific congeners can vary based on the exposure pathway and geographical origin. pops.int For instance, lower chlorinated and shorter chain congeners may exhibit greater mobility in certain matrices like soil, leading to different vertical distribution patterns. acs.org

Sources and Emission Pathways of Chlorinated Paraffins

Anthropogenic Emission Inventories

Anthropogenic activities are the primary source of chlorinated paraffin (B1166041) emissions into the environment. These emissions are closely tied to the scale of industrial production and the diverse applications of CPs in various sectors.

Industrial Production Volumes and Regional Contributions

Global production of chlorinated paraffins has been substantial over the decades. Estimates indicate that a total of approximately 33 million metric tons of CPs were produced and used globally between 1930 and 2020. acs.orgresearchgate.netnih.gov As of 2020, roughly 40% of this cumulative production was estimated to still reside in in-use products, representing a potential source for future emissions. acs.orgresearchgate.netnih.gov

The regional distribution of CP production has shifted over time. While production and use have seen declines in regions like Western Europe, they remain high in other areas, particularly China. acs.orgresearchgate.netnih.gov China has emerged as a dominant force in global CP production, accounting for a significant portion of the world's production capacity. hdinresearch.com In 2020, China was reported to have produced 0.9 million tonnes of total CPs. pops.int India also accounts for a substantial share of global CP production. toxicslink.org Other countries, including Russia, Japan, the USA, Qatar, and the Republic of Korea, have also reported CP or MCCP production or import volumes. pops.int

Interactive Data Table: Estimated Regional Production Volumes of Chlorinated Paraffins (Select Years)

Region	Volume (tonnes)	Year	Source Type
China	1,100,000	2014	CP
India	226,400	2010	CP
Japan	2,507	2020	CP
Europe	33,000	2022	MCCP
Russian Federation	27,000	2011	MCCP
USA	11,000	2021	MCCP
Qatar	30,000	2021	MCCP
Republic of Korea	3,737	2018	MCCP
UK	40,000	1991	MCCP
Australia	1,000-10,000	2006	MCCP

Note: This table presents selected data points from different years and may not represent total production for each region in a single year. "CP" denotes total chlorinated paraffins, while "MCCP" specifies medium-chain chlorinated paraffins.

Sector-Specific Usage Patterns (e.g., Metalworking Fluids, Polymers, Coatings, Textiles)

Chlorinated paraffins are utilized across a wide array of industrial applications due to their properties as flame retardants, plasticizers, and extreme-pressure additives. atamanchemicals.comnih.govpetronaftco.compciplindia.com

One of the largest applications for chlorinated paraffins, particularly SCCPs, is as extreme-pressure additives in metalworking fluids, such as cutting oils and high-pressure lubricating oils. atamanchemicals.comnih.govindustrialchemicals.gov.au In the USA, approximately 50% of consumed chlorinated paraffins have been used in the metalworking industry. nih.govnih.gov

CPs are also extensively used as plasticizers and flame retardants in polymers, especially in flexible PVC products like cables, flooring, films, and sheets. atamanchemicals.comtoxicslink.orgkanademy.com MCCPs are frequently used as secondary plasticizers in PVC, often in conjunction with primary plasticizers, contributing to flame retardancy and flexibility. kanademy.comdibk.no

In paints, coatings, and sealants, chlorinated paraffins enhance properties such as water resistance and chemical resistance. nih.govpetronaftco.com They are also used as plasticizers and flame retardants in these applications. atamanchemicals.compciplindia.com

In the textile industry, CPs can be used as flame retardants and for water-repellent treatments. nih.govpetronaftco.com SCCPs with high chlorine content have been used as flame retardants in rubber, while MCCPs function as both plasticizers and flame retardants in rubber products. dibk.no CPs are also used in adhesives and sealants to improve viscosity and chemical resistance. toxicslink.orgpetronaftco.com

Interactive Data Table: Major Sector-Specific Uses of Chlorinated Paraffins

Sector	Primary Functions	Relevant CP Types (Typical)
Metalworking Fluids	Extreme-pressure additives, Lubricants, Coolants	SCCPs, MCCPs, LCCPs
Polymers (PVC)	Plasticizers, Flame Retardants	SCCPs, MCCPs
Paints & Coatings	Plasticizers, Flame Retardants, Water/Chemical Resistance	SCCPs, MCCPs, LCCPs
Textiles	Flame Retardants, Water Repellency	SCCPs, MCCPs
Rubber	Flame Retardants, Plasticizers	SCCPs, MCCPs
Adhesives & Sealants	Plasticizers, Chemical Resistance, Viscosity Modifiers	MCCPs

Global and Regional Emission Estimates

Global cumulative emissions of chlorinated paraffins reached an estimated 5.2 million metric tons by 2020. acs.orgresearchgate.netnih.govnih.gov This cumulative emission is a significant figure, surpassing the cumulative global production of polychlorinated biphenyls (PCBs). researchgate.net

Analysis of these emissions by chain length indicates that MCCPs accounted for the largest proportion of cumulative global emissions by 2020, at approximately 40%, followed by SCCPs and LCCPs, each accounting for around 30%. acs.orgresearchgate.netnih.gov

While emissions have decreased in some regions, they remain high in areas with significant production and usage, such as China. acs.orgresearchgate.netnih.gov Emission estimates are often generated using dynamic substance flow analysis models that consider production volumes, usage patterns, product lifetimes, and release factors. acs.orgpops.intnih.gov

Interactive Data Table: Estimated Global Cumulative Emissions of Chlorinated Paraffins by Type (up to 2020)

CP Type	Estimated Cumulative Emissions (million metric tons)	Percentage of Total Cumulative Emissions
Total	~5.2	100%
SCCPs	~1.56	~30%
MCCPs	~2.08	~40%
LCCPs	~1.56	~30%

Diffuse and Point Source Contributions

Chlorinated paraffins are released into the environment through both diffuse and point sources throughout their life cycle. pops.int

Releases from Manufacturing and Formulation Facilities

Releases can occur during the production, storage, and transportation of chlorinated paraffins and CP-containing products. pops.intindustrialchemicals.gov.au Manufacturing processes involve the chlorination of paraffin hydrocarbons, and while efforts are made to control emissions, some releases to air, water, and soil can occur. nih.govpops.int Emission factors for air, soil, and wastewater associated with the manufacture of MCCPs have been identified. pops.int

Point source releases can include discharges from manufacturing plants and formulation facilities into wastewater or air. nih.gov

Leaching and Volatilization from In-Use Products

A significant pathway for environmental release is the emission of CPs from products during their use phase and at the end of their life cycle. pops.intindustrialchemicals.gov.au

Chlorinated paraffins can leach out of products such as plastics, paints, coatings, and sealants over time, contributing to environmental contamination, particularly in soil and water. industrialchemicals.gov.aunih.gov The potential for leaching from paints and coatings is a known contributor to environmental contamination. inchem.org

Volatilization is another emission pathway, particularly for shorter-chain and less chlorinated CPs, although CPs generally have low vapor pressures. nih.govdibk.no Volatilization can occur from in-use products and from waste disposal sites. pops.intindustrialchemicals.gov.au Studies have estimated volatilization factors for long-term-use products containing SCCPs. jst.go.jp

Releases from the use of metalworking fluids and lubricants are considered a potentially high source of environmental release, particularly to the aquatic compartment through disposal. industrialchemicals.gov.au Losses of SCCPs from the use of metalworking fluids have been estimated to be between 18% and 31% in industrialized countries. pops.int

Emissions also occur from the disposal of CP-containing products in landfills through leaching and volatilization. pops.intindustrialchemicals.gov.au Waste management practices play a crucial role in controlling these emissions. ndc.gov.tw

Compound Names and PubChem CIDs

Emissions from Waste Management Practices (e.g., Landfills, Incineration)

Waste management practices, such as landfilling and incineration, represent significant pathways for the emission of chlorinated paraffins into the environment eurofins.comeurofins.depops.int. Chlorinated paraffins can enter the environment through exhaust emissions and wastewater from waste treatment and the depositing of plastics eurofins.comeurofins.de. Leaching, runoff, or volatilization from landfills and sewage sludge are also identified emission sources pops.int.

Products containing CPs, particularly those with long service lives, will continue to enter waste streams for years, emphasizing the importance of managing this legacy waste pops.int. Controlled landfilling and incineration are considered appropriate waste management strategies to prevent the distribution of MCCPs via waste pathways fraunhofer.de.

Incineration is a mainstream technology for municipal waste disposal nih.gov. Chlorinated paraffins are expected to be degraded by incineration due to their thermal instability basel.int. Studies have demonstrated high destruction efficiencies for SCCPs and MCCPs in solid wastes during controlled incineration, exceeding 99.9999% nih.gov. However, the incineration of chlorinated compounds like CPs can potentially lead to the unintentional formation of polychlorinated dioxins and furans (PCDD/PCDF) fraunhofer.debasel.int. Controls are typically in place in incinerators to minimize such formations fraunhofer.debasel.int. SCCPs could also be a potential source of polychlorinated biphenyls (PCBs) and polychlorinated naphthalenes (PCNs) formation during waste incineration fraunhofer.de.

Emissions from waste disposal are challenging to estimate accurately due to a lack of relevant information nih.gov. However, scenario analyses provide some insight nih.gov. For instance, estimated total annual emissions of CPs from the main hazardous byproducts (leachate, fly ash, and bottom ash) generated from typical municipal solid waste incineration plants in South China were estimated to be between 66.2 and 7510 kg/y , with bottom ash contributing the most to these emissions nih.gov.

Waste management and recycling practices are crucial for managing SCCPs due to their presence in various products pops.int. Strategies for identifying, separating, and safely disposing of CP-containing materials are necessary, advocating for recycling and recovery processes that prevent environmental release pops.int.

Atmospheric Deposition Processes (Wet and Dry)

Atmospheric deposition, both wet and dry, is a significant process contributing to the presence of chlorinated paraffins in water and soil researchgate.netservice.gov.uk. The distribution of CPs between the gas and particulate phases in the atmosphere influences their deposition rates and long-range transport potential service.gov.uk.

Studies have assessed dry and wet depositions of SCCPs in marine environments, showing declining deposition levels with increasing distance from the coastline nih.gov. Net deposition can overwhelm water-air exchange for SCCPs, although diffusive gas deposition can fluctuate based on factors like wind speed and temperature nih.gov.

The environmental distribution of different SCCP congeners can vary, which is reflected in their composition in different environmental compartments researchgate.net. Research suggests a threshold whereby SCCPs with fewer than 8 chlorine atoms are mainly present in the atmospheric gaseous phase and undergo dry gaseous deposition, while those with more than 8 chlorines are primarily in the particulate phase and undergo dry and wet particle deposition researchgate.net.

Substance Flow Analysis and Material Cycling Models for Chlorinated Paraffins

Substance Flow Analysis (SFA) and material cycling models are employed to trace the flow of chlorinated paraffins through defined systems, helping to identify entry points into the environment, quantify emission amounts, and understand their distribution and stocks within industrial and environmental systems europa.eujst.go.jpkyoto-u.ac.jpnih.gov. SFA is a specific type of Material Flow Analysis (MFA) used for tracing the flow of selected chemical substances europa.eu.

Dynamic substance flow analysis models, such as the Chemical in Products Comprehensive Anthropospheric Fate Estimation (CiP-CAFE), have been developed to create global inventories of the production, use, in-use stocks, and emissions of total CPs, including SCCPs, MCCPs, and LCCPs nih.govresearchgate.netresearchgate.netpops.int. These models quantify the pathways of CPs during production, use, and waste disposal stages, estimating the temporal evolution of in-use and waste stocks and identifying their long-term environmental sinks nih.govresearchgate.net. Time-variant estimates of CP emissions into air, water, and soil can be attributed to different processes and used in global fate and transport models nih.govresearchgate.net.

These models suggest that a significant portion of globally produced and used CPs still resides in in-use products and is available for long-term emissions acs.orgnih.gov. Global cumulative emissions of CPs have been estimated to be substantial, with SCCPs, MCCPs, and LCCPs contributing to the total nih.gov. While production, use, and emissions have declined in some regions, they remain high in others nih.gov.

Material flow models for SCCPs can comprise phases such as production and formulation, use, and waste treatment jst.go.jpkyoto-u.ac.jp. These models can estimate emissions from each process throughout the life cycle of products containing SCCPs jst.go.jp. Parameter uncertainties, such as emission factors and application distribution, are considered in these estimations jst.go.jp.

Studies using these models have estimated historical and current worldwide SCCP emissions from individual applications nih.gov. They indicate that SCCP manufacture and use in PVC, metalworking applications, sealants/adhesives, plastics, and rubber contribute significantly to emissions into air, surface water, and soil nih.gov. Reducing CP use in nearly all applications is necessary to decrease environmental emissions nih.gov.

Substance flow analysis can also be used at a more regional level to estimate the sources of SCCP emissions to water and air .

Here is a sample interactive table based on the emission data mentioned:

Waste Management Byproduct	Estimated Annual CP Emissions (kg/y)	Dominant SCCP Congeners	Dominant MCCP Congeners
Leachate	66.2 - 7510 (Total CP range from all byproducts)	C₁₀Cl₆₋₇	C₁₄Cl₇₋₈
Fly Ash	<MDLs - 448 ng/g (Concentration range)	C₁₀Cl₆₋₇	C₁₄Cl₇₋₈
Bottom Ash	124 - 7230 ng/g (Concentration range)	C₁₃Cl₆₋₇	C₁₄Cl₇₋₈

Note: The emission range for leachate is part of the total range for all byproducts combined in the source. The fly ash and bottom ash data are presented as concentration ranges (ng/g) in the source, not annual emission masses. nih.gov

Environmental Fate and Transformation of Chlorinated Paraffins

Transport Mechanisms and Pathways

Chlorinated paraffins are transported through the environment via several mechanisms, leading to their detection in diverse and even remote regions globally researchgate.netnih.govfrontiersin.orgacs.org.

Long-Range Atmospheric Transport (LRAT) and Cold Trapping Effects

LRAT is a significant pathway for the global distribution of CPs, particularly the more volatile congeners researchgate.netnih.govfrontiersin.orgacs.org. Once released into the atmosphere, CPs can bind to particulate matter or exist in the vapour phase, allowing them to be transported over long distances inchem.orgmdpi.com. Pristine alpine and polar regions serve as indicators of LRAT and cold trapping effects, where semi-volatile organic compounds like SCCPs accumulate due to lower temperatures at higher altitudes nih.govresearcher.lifenih.govresearchgate.netpops.int. Studies on the Tibetan Plateau have shown increasing concentrations of SCCPs in lichen and fish with increasing altitude, providing evidence for mountain cold-trapping nih.govresearcher.lifenih.gov. Shorter chain congeners, such as C10, tend to dominate in high-altitude samples, which is related to their octanol-air partition coefficient (Koa) and greater volatility nih.govresearcher.lifenih.gov.

Oceanic and Riverine Transport Dynamics

Oceans are a critical environment for CP transformation and distribution researchgate.net. CPs enter the marine environment through various pathways, including riverine input, ocean currents, and atmospheric deposition from industrial areas researchgate.netnih.govacs.org. Studies in the East China Sea have shown that riverine input and ocean currents play important roles in controlling SCCP accumulation in marine sediments capes.gov.brnih.gov. The distribution patterns in marine sediments can show a general decreasing trend with distance from the coast, although higher concentrations can be found in distal mud areas, indicating transport away from sources capes.gov.brnih.gov.

Particle-Bound Transport and Sedimentation

Due to their low vapour pressure and high hydrophobicity, CPs tend to bind to particulate matter in the atmosphere and aquatic environments nih.govmdpi.com. This particle-bound state influences their transport and fate, particularly sedimentation in aquatic systems researchgate.netnih.govacs.org. The deposition of particle-bound compounds is a critical driver regulating the fate of CPs in water columns and sediments researchgate.netnih.govacs.org. In marine sediments, factors like total organic carbon (TOC) content are significantly correlated with SCCP concentrations, highlighting the role of organic matter in their sedimentation and accumulation capes.gov.brnih.gov.

Inter-Compartmental Exchange (Air-Water, Water-Sediment, Soil-Plant)

Air-Water Exchange: CPs can volatilize from water to air or be deposited from air to water, depending on factors like Henry's Law constant and environmental conditions pops.intun.org.

Water-Sediment Exchange: Due to their low water solubility and high carbon partition coefficients, SCCPs are more likely to be adsorbed onto sediment particles in the aquatic environment researchgate.net. This leads to their accumulation in sediments, which can act as a sink researchgate.netnih.govacs.orgresearchgate.net.

Soil-Plant Exchange: CPs have been detected in soil and vegetation researchgate.netresearchgate.net. Studies indicate that SCCPs can accumulate in terrestrial vegetation, with bioaccumulation factors (BAFs) observed between soil and plants researchgate.net. The number of carbon and chlorine atoms can influence the bioaccumulative behaviour in flora researchgate.net.

Data on SCCP concentrations in different environmental matrices illustrate their widespread presence and inter-compartmental distribution:

Environmental Matrix	Location	Concentration Range (SCCPs)	Unit	Source
Arctic Air	Arctic	1.07 - 7.25	pg/m³	pops.int
Air (Shergyla Mountain)	Tibetan Plateau, China	130 - 1300	pg/m³	researcher.life
Air (Lhasa)	Tibetan Plateau, China	1100 - 14440	pg/m³	researcher.life
Marine Water	United Kingdom	< 4	µ g/litre	inchem.org
Non-Marine Water	United Kingdom	< 6	µ g/litre	inchem.org
Non-Marine Water	Germany	0.08 - 0.28	µ g/litre	inchem.org
Marine Sediments (Surface)	East China Sea	5.8 - 64.8	ng/g d.w.	capes.gov.brnih.gov
Lichen	Tibetan Plateau, China	3098 - 6999	ng/g lipid wt	nih.govresearchgate.net
Fish (Alpine Lakes/Lhasa R.)	Tibetan Plateau, China	3.9 - 107	ng/g d.w.	nih.gov
Surface Soil	Tianjin, China (near plant)	ND - 5090	ng/g d.w.	researchgate.net

Note: This table presents data from various studies and locations and should be interpreted as indicative ranges of observed concentrations. Units and specific CP mixtures analyzed may vary between studies.

Abiotic Degradation Pathways

Abiotic transformation processes for chlorinated paraffins are generally considered slow under typical environmental conditions inchem.orgservice.gov.ukun.org. However, some pathways can contribute to their degradation.

Photolytic and Photocatalytic Degradation Mechanisms

Direct photolysis of CPs in water is generally considered negligible nih.govosti.gov. However, they may degrade when exposed to light in the presence of oxidizing radicals osti.gov. Photocatalytic degradation, particularly in the presence of catalysts like titanium dioxide (TiO2), can significantly enhance the degradation rate of CPs in aquatic media nih.govosti.govnih.gov. Studies have shown that photocatalysis can achieve considerably higher degradation efficiency and lead to the generation of mineralized end products compared to direct photolysis nih.gov. Molecular oxygen plays a vital role in the photocatalytic degradation process osti.gov. For example, investigations into the photocatalytic degradation of 1,12-dichlorododecane (B1616224) (a chlorinated paraffin (B1166041) compound) demonstrated that anatase TiO2 was a more efficient photocatalyst than rutile TiO2, and the degradation rate was enhanced by the presence of molecular oxygen osti.gov.

While direct photolysis in water is limited by the low water solubility of CPs, indirect photolysis involving reactive species like hydroxyl radicals (•OH) and triplet excited states can contribute to their transformation gdut.edu.cn. Studies on the photochemical degradation of specific chlorinated dodecane (B42187) congeners have identified •OH and triplet excited states as the main reactive species gdut.edu.cn. Dechlorination is considered a major reaction pathway during the environmental transformation of CPs, including photolytic and photocatalytic processes nih.govgdut.edu.cn.

Research findings on the photochemical degradation of a chlorinated dodecane (CD) congener under UV irradiation highlight the potential for abiotic transformation:

Degradation Process	Condition	Half-life (approx.)	Dechlorination Efficiency (within 120 min)	Key Reactive Species	Source
Photochemical Degradation	UV light	24.4 min	~85%	•OH, Triplet excited state	gdut.edu.cn
Direct Photolysis (in water)	UV light	Negligible	Not specified	Not specified	osti.gov
Photocatalytic Degradation	UV light + TiO2	Enhanced rate	Mineralized end products	Oxidizing radicals	nih.govosti.gov

Note: The data for photochemical degradation refers to a specific chlorinated dodecane congener in a controlled laboratory setting gdut.edu.cn. Direct photolysis in natural waters is generally considered slow due to low solubility and limited light absorption.

Thermal Decomposition and Pyrolysis Pathways (e.g., Formation of Chlorinated Aromatic Hydrocarbons)

Chlorinated paraffins can undergo thermal decomposition and pyrolysis, particularly during their production, use, and disposal, or in processes where they are subjected to elevated temperatures. guidechem.cominchem.orgacs.org When heated, CPs can undergo reactions such as dehydrochlorination and carbon chain cleavage, transforming into lower chlorinated compounds and unsaturated hydrocarbons. guidechem.cominchem.orgnih.gov At high temperatures, typically above 300°C, the thermal degradation of CPs can lead to the formation of more persistent and toxic chlorinated aromatic hydrocarbons. guidechem.cominchem.org Studies have shown that thermal decomposition of CPs can generate polychlorinated biphenyls (PCBs), polychlorinated naphthalenes (PCNs), and chlorobenzene (B131634) (CBz). inchem.orgacs.orgnih.govresearchgate.netnih.gov The yield of these chlorinated aromatic hydrocarbons can be influenced by temperature, with maximum yields of CBz, PCBs, and PCNs observed between 500 and 600°C in one study involving highly chlorinated paraffin (CP70). acs.orgresearchgate.netnih.gov Oxygen can promote the thermal transformation of SCCPs and MCCPs at temperatures above 400-500°C, while under nitrogen atmosphere at 800°C, the yield of SCCPs and MCCPs can increase notably. acs.orgresearchgate.netnih.gov

Biotic Transformation and Biodegradation Processes

Biotransformation is an important process influencing the environmental fate of chlorinated paraffins. nih.gov Some CP congeners are reported to be readily biodegradable in plants, animals, and microorganisms. nih.govresearchgate.netmdpi.com Potential biotransformation pathways include hydroxylation, dechlorination, chlorine rearrangement, and carbon chain decomposition. nih.govresearchgate.netmdpi.com

Microbial Degradation in Environmental Systems (e.g., Soil, Water, Sludge)

Microbial degradation plays a role in the removal and transformation of chlorinated paraffins in various environmental matrices, including soil, water, and sludge. mdpi.comguidechem.comindustrialchemicals.gov.au While some studies indicate limitations for certain CPs and microbial species, microbial communities in these systems can contribute to CP degradation. guidechem.comscies.org

Identification of Degrading Microbial Species and Communities

Research has identified various microbial species and communities capable of degrading chlorinated paraffins. Gram-positive strains like Rhodococcus sp. S45-1 have been reported to utilize SCCPs as a sole carbon and energy source, although with long degradation times. mdpi.commdpi.comeuropa.eu Gram-negative bacteria, such as Pseudomonas sp. strain 273 and Pseudomonas strain N35, have also demonstrated the ability to dechlorinate chlorinated alkanes and degrade SCCPs. mdpi.com Other genera identified as potential CP degraders from marine estuarine sediments include Aequorivita, Denitromonas, Parvibaculum, Ignavibacterium, Erythrobacter sp. NG3, Castellaniella sp. NF6, Kordiimonas sp. NE3, Zunongwangia sp. NF12, Zunongwangia sp. NH1, and Chryseoglobus sp. NF13. researchgate.netnih.gov Microbial communities in CP-contaminated soils have also shown the potential for degradation, with genera like Acinetobacter, Brevibacterium, Corynebacterium, Microbacterium, Stenotrophomonas, and Variibacter identified as keystone genera potentially involved in the degradation of chlorinated organic contaminants. scies.org

Biochemical Pathways of Microbial Transformation (e.g., Dechlorination, Carbon Chain Cleavage)

Microbial transformation of chlorinated paraffins involves several biochemical pathways. Dechlorination, the removal of chlorine atoms, is considered a major reaction pathway in the environmental transformation of CPs. nih.govepa.gov This can occur through various mechanisms, including hydrolytic and oxidative dechlorination. nih.gov Carbon chain cleavage, breaking down the paraffin backbone, is another important pathway. guidechem.comnih.govresearchgate.netmdpi.comoaepublish.com Studies suggest that carbon chain degradation may be preceded by a dechlorination step. oaepublish.com In bacterial systems, enzymes like LinA2 can degrade CPs to chlorinated olefins via HCl elimination, while the haloalkane dehalogenase LinB can lead to the formation of mono- and di-hydroxylated CP products. researchgate.netoaepublish.com Other potential microbial transformation products include chlorinated alcohols, dechlorinated alcohols, and lower chlorinated CPs. researchgate.netnih.gov

Influence of Environmental Factors on Microbial Activity (e.g., Oxygen Pressure)

Environmental factors can significantly influence the efficiency of microbial degradation of chlorinated paraffins. mdpi.com Oxygen availability, particularly oxygen pressure, has been shown to impact the biodegradation of SCCPs by certain bacterial strains. mdpi.comnih.gov For instance, moderate pure oxygen pressurization (e.g., 0.15 MPa) has been observed to promote the growth of Escherichia coli strain 2 and enhance SCCP removal rates compared to atmospheric pressure. mdpi.comnih.gov However, excessive oxygen pressure can severely inhibit bacterial growth and decrease removal rates. mdpi.comnih.gov

The concentration of the pollutant itself can also influence microbial activity, with higher concentrations potentially being more toxic to microorganisms and inhibiting their growth. mdpi.com Other environmental factors known to influence microbial activities and biodegradation processes in general include nutrient availability, pH, and temperature. mdpi.com The effectiveness of CP degradation can also be influenced by the bacterial categories, carbon-chain lengths, and chlorination degrees of the CPs, with chlorination degree having a greater influence than bacterial categories or carbon-chain lengths in some cases. researchgate.netnih.gov

Here is a summary of some research findings on the influence of oxygen pressure on SCCP removal by Escherichia coli strain 2:

Oxygen Pressure (MPa)	SCCP Removal Rate after 7 days (%)
0 (Atmospheric Pressure)	68.83 mdpi.comnih.gov
0.15 (Pure Oxygen)	85.61 mdpi.comnih.gov
0.15 (Air)	69.28 mdpi.com
> 0.15 (Pure Oxygen)	Decreased significantly mdpi.comnih.gov

This data indicates that an optimal oxygen pressure can significantly enhance the microbial degradation of SCCPs by specific strains.

Compound Names and PubChem CIDs

Bioaccumulation and Trophic Transfer of Chlorinated Paraffins in Ecological Systems

Bioaccumulation Potential in Aquatic and Terrestrial Biota

The bioaccumulation of CPs has been observed in a wide range of aquatic and terrestrial organisms. nih.govresearchgate.netresearchgate.netacs.org Studies have detected CPs in fish, invertebrates, birds, and mammals, highlighting their presence across different ecological compartments. nih.govresearchgate.netresearchgate.netacs.orgacs.orgcanada.caacs.org

Accumulation Factors (BAFs, BCFs) in Various Organisms

Bioaccumulation factors (BAFs) and bioconcentration factors (BCFs) are used to quantify the accumulation of chemicals in organisms from their environment (water, sediment) and diet. nih.govmdpi.comfao.org Numerous laboratory and field studies indicate that CPs have bioaccumulation potential, with reported log BAF values for ∑SCCPs and ∑MCCPs in aquatic insects ranging from 2.70 to 4.45 and 2.25 to 3.64, respectively. nih.gov Log BAFs for ∑SCCPs in organisms from Laizhou Bay were reported between 1.18 and 2.74. doaj.org Biota-sediment accumulation factors (BSAFs) for individual SCCP congeners have been reported between 0.1 and 7.3, implying bioaccumulation from sediment. acs.orgfao.org Generally, a chemical is considered bioaccumulative when BAF/BCF > 5000. nih.gov While some studies suggest that certain LCCPs may not meet this criterion, others indicate potential bioaccumulation for C₁₈–C₂₀ liquid LCCPs. canada.ca

Table 1: Examples of Bioaccumulation Factors (BAFs) and Bioconcentration Factors (BCFs) for Chlorinated Paraffins

CP Type	Organism	Matrix (for BAF/BCF)	Accumulation Factor Range	Notes	Source
SCCPs	Aquatic Insects	Not specified	log BAF: 2.70–4.45	From an e-waste recycling site	nih.gov
MCCPs	Aquatic Insects	Not specified	log BAF: 2.25–3.64	From an e-waste recycling site	nih.gov
SCCPs	Organisms	Water	log BAF: 1.18–2.74	Laizhou Bay, China	doaj.org
SCCP Congeners	Organisms	Sediment	BSAFs: 0.1–7.3	Liaodong Bay, China	acs.orgfao.org
LCCPs (C₁₈–C₂₆ liquid)	Bleak	Not specified	BCF: 8–16	canada.ca
LCCPs (C₂₀+ liquid)	Rainbow Trout, Mussel	Not specified	BCF: 18–1158	canada.ca

Tissue-Specific Distribution Patterns in Biota

Chlorinated paraffins are distributed within the tissues of organisms, with varying concentrations depending on the tissue type and the specific CP congener. nih.govnih.govmdpi.comacs.orgnih.gov Lipid-rich tissues are often major storage sites for CPs due to their lipophilicity. nih.govresearchgate.netnih.govnih.govmdpi.com Studies in rats showed peak concentrations in the liver, adipose tissue, blood, kidneys, and heart, with the liver having the highest levels initially, while adipose tissue served as a major storage site over time. nih.gov In black-spotted frogs, SCCPs were enriched in liver and egg samples, while muscle samples showed higher proportions of longer-chain groups (C₁₃–C₁₄). acs.org Honeybees exposed to SCCPs and MCCPs showed bioaccumulation trends in midgut > hindgut > head. nih.gov The distribution patterns can be influenced by carbon chain length and chlorination degree, as well as metabolism within the organism. nih.govnih.govmdpi.com

Influence of Lipid Content, Chain Length, and Chlorination Degree on Bioaccumulation

Several factors influence the bioaccumulation of CPs, including the lipid content of tissues, carbon chain length, and degree of chlorination. nih.govresearchgate.netnih.govmdpi.comdoaj.orgnih.govmdpi.comacs.org Lipid content is a major determinant of CP burdens in tissues and organs. nih.govresearchgate.netnih.govnih.gov The hydrophobicity of CPs, which is related to chain length and chlorination, also affects bioaccumulation. mdpi.comdoaj.org Studies have shown that log BAF values are positively correlated with log Kow. doaj.org The influence of chain length and chlorination degree on bioaccumulation can be complex, and inconsistent results have been reported, potentially due to biotransformation processes. nih.govresearchgate.netnih.govmdpi.com For SCCPs, a significant linear correlation between trophic magnification factors (TMFs) and carbon chain length has been observed. mdpi.comdoaj.org

Biomagnification and Trophic Transfer in Food Webs

Biomagnification is the increasing concentration of a substance in organisms at successively higher levels in a food web. Trophic transfer refers to the movement of substances from one trophic level to the next through consumption. nih.govnih.govcapes.gov.brmdpi.com

Trophic Magnification Factors (TMFs) in Marine and Freshwater Food Webs

Trophic magnification factors (TMFs > 1) indicate that a substance is biomagnifying in a food web. Studies have reported varying TMF values for SCCPs and MCCPs in both marine and freshwater ecosystems. nih.govacs.orgacs.orgmdpi.comfao.orgdfo.noresearchgate.netacs.orgresearchgate.net

In marine food webs, TMF values for SCCPs have been reported between 1.32 and 2.67 in the Pearl River and 2.57 in Liaodong Bay, indicating potential amplification. mdpi.com In a zooplankton-shrimp-fish food web from Liaodong Bay, the TMF for ∑SCCPs was determined to be 2.38. acs.orgfao.org TMFs up to 4.79 have been reported for SCCPs and MCCPs in a subtropical marine food web from Hong Kong. acs.org

In freshwater food webs, TMFs for SCCPs in Dianshan Lake ranged from 1.19 to 1.57, suggesting trophic magnification. nih.govresearchgate.net However, trophic dilution (TMF < 1) has also been observed in some freshwater food webs, with average TMF values of 0.24 and 0.17 reported in some studies. mdpi.com In a terrestrial food chain (plant-plateau pika-eagle) from the Tibetan Plateau, the TMF for SCCPs was 0.37, implying trophic dilution. acs.orgresearchgate.net The variability in TMF values across different studies and ecosystems highlights the influence of factors such as food web structure, species-specific metabolism, and the specific CP congeners present. nih.gov

Table 2: Examples of Trophic Magnification Factors (TMFs) for Chlorinated Paraffins

CP Type	Ecosystem	Food Web Components	TMF Range or Value	Biomagnification/Dilution	Source
SCCPs	Marine	Not specified	1.32–2.67	Magnification	mdpi.com
SCCPs	Marine	Not specified	2.57	Magnification	mdpi.com
SCCPs	Marine	Zooplankton-Shrimp-Fish	2.38	Magnification	acs.orgfao.org
SCCPs	Marine	Subtropical (Hong Kong)	Up to 4.79	Magnification	acs.org
MCCPs	Marine	Subtropical (Hong Kong)	Up to 4.79	Magnification	acs.org
SCCPs	Freshwater	Not specified	0.24 (average)	Dilution	mdpi.com
SCCPs	Freshwater	Not specified	0.17 (average)	Dilution	mdpi.com
SCCPs	Freshwater	Dianshan Lake	1.19–1.57	Magnification	nih.govresearchgate.net
SCCPs	Terrestrial	Plant-Plateau Pika-Eagle	0.37	Dilution	acs.orgresearchgate.net

Mechanisms of Trophic Transfer and Dietary Uptake

Chlorinated paraffins are transferred through food webs primarily via dietary uptake. capes.gov.brmdpi.com Organisms at higher trophic levels consume contaminated prey, leading to the accumulation of CPs in their tissues. nih.govnih.govcapes.gov.brmdpi.com The bioavailability of CPs in prey, the feeding habits of predators, and the metabolic capabilities of organisms all influence the efficiency of trophic transfer. nih.govnih.govmdpi.com While dietary intake is considered a major route of exposure, the specific mechanisms of trophic transfer can be inconsistent across different studies and species. mdpi.com Factors such as food web structure, organism size, and environmental parameters can contribute to the observed differences in trophic transfer and biomagnification. nih.gov

Biotransformation within Organisms and its Implications for Bioaccumulation

Biotransformation, or metabolism, plays a crucial role in determining the persistence and bioaccumulation potential of chlorinated paraffins within organisms. While CPs are generally considered persistent, evidence indicates that some degree of metabolic transformation can occur in various organisms, including microorganisms, plants, and animals. This transformation can lead to the formation of metabolites with different properties than the parent compounds, potentially affecting their bioaccumulation and biological activity.

Metabolic Pathways (e.g., Hydroxylation, Dechlorination, Carbon Chain Decomposition)

Several metabolic pathways have been proposed for the biotransformation of chlorinated paraffins in biological systems. These include Phase I reactions such as hydroxylation, dechlorination, dehydrochlorination (HCl elimination), reductive dechlorination, vicinal halogen reduction (loss of Cl₂), and oxidative dehalogenation, which can lead to the formation of aldehydes or ketones oaepublish.comresearchgate.net. Phase II reactions, such as sulfation and glycosylation, have also been observed, resulting in the formation of conjugated metabolites nih.govnih.gov.

Specific metabolic transformations observed in different organisms include:

Hydroxylation: The addition of hydroxyl (-OH) groups to the CP molecule is a common Phase I metabolic step oaepublish.comnih.govmdpi.comnih.govnih.gov. This can lead to the formation of mono- and di-hydroxylated CP products oaepublish.com.

Dechlorination: The removal of chlorine atoms from the CP structure has been reported in various systems, including bacteria, plants, and animals oaepublish.commdpi.comnih.govresearchgate.neteuropa.eu. This can occur through reductive dechlorination or HCl elimination oaepublish.comnih.gov.

Carbon Chain Decomposition: Cleavage of the carbon chain has been proposed as a metabolic pathway, particularly for short-chain chlorinated paraffins (SCCPs) in plants oaepublish.commdpi.com. This process may be preceded by a dechlorination step oaepublish.com.

Chlorine Rearrangement: Shifts in the position of chlorine atoms on the carbon chain have also been suggested as a transformation mechanism oaepublish.commdpi.comresearchgate.net.

These metabolic processes can lead to a complex array of transformation products, which may have different lipophilicity, and thus different bioaccumulation potential, compared to the parent CPs.

In Vitro and In Vivo Biotransformation Studies in Non-Human Organisms

Research using both in vitro (cell-based or enzyme-based) and in vivo (whole organism) models has provided valuable insights into the biotransformation of chlorinated paraffins in non-human organisms.

In Vitro Studies:

Studies using chicken liver microsomes have shown extensive metabolism of several CPs, primarily resulting in monohydroxylated metabolites and, to a lesser extent, dihydroxylated products oaepublish.com.

Incubation of a heptachlorodecane (a specific SCCP isomer) with chicken liver microsomes resulted in the formation of a monohydroxylated hexachlorodecane metabolite oaepublish.com.

Rice cell suspension cultures have demonstrated the metabolism of both SCCPs and medium-chain chlorinated paraffins (MCCPs), yielding numerous metabolic products including hydroxylated, dechlorinated, HCl-eliminated compounds, and conjugated products oaepublish.comnih.govmdpi.com. For a typical SCCP congener (1,2,5,6,9,10-hexachlorodecane), 40 metabolic products were identified, while 25 products were found for a commercial MCCP mixture nih.govmdpi.com.

In Vivo Studies:

Early studies in rodents and birds using radiolabeled CPs indicated that CPs are metabolized and degraded in vivo, with indications of both Phase I and Phase II metabolites oaepublish.com. Carbon chain degradation with the formation of CO₂ was observed, inversely related to the degree of chlorination oaepublish.com.

Studies in mice and quail showed that CPs are retained for some time in the body, with retention increasing with the degree of chlorination oaepublish.com. Residues tended to accumulate in tissues with high cell turnover rates and/or high metabolic capacity, such as intestinal mucosa, bone marrow, brown fat, salivary glands, thymus, liver, kidneys, adipose tissue, and ovaries industrialchemicals.gov.auepa.gov.

Research in pumpkin and soybean seedlings has indicated dechlorination, chlorine rearrangement, and carbon chain decomposition as major metabolic pathways for SCCPs oaepublish.comresearchgate.net.

Studies in fish (e.g., rainbow trout) have shown that radioactivity from injected radiolabeled chlorinated hexadecane (B31444) concentrated in active tissues like kidneys, liver, nasal mucosa, and fat, with large amounts excreted in bile epa.gov.

The extent and pathways of biotransformation can vary depending on the organism, the specific CP congener (chain length and chlorination degree), and the exposure route. For instance, metabolic elimination rates estimated using chicken liver microsomes showed that lighter chlorinated SCCPs were metabolized faster than more highly chlorinated SCCPs and LCCPs acs.org.

Table 1: Summary of Selected In Vitro and In Vivo Biotransformation Findings in Non-Human Organisms

Organism/System	CP Type/Congener(s) Studied	Observed Metabolic Pathways	Key Findings	Source(s)
Bacteria (LinA2 enzyme)	CPs	HCl elimination	Degradation to chlorinated olefins; reactive vs. persistent congeners oaepublish.com	oaepublish.com
Bacteria (LinB enzyme)	SCCPs	Hydroxylation	Formation of mono- and di-hydroxylated products oaepublish.com	oaepublish.com
Pumpkin and Soybean Seedlings	SCCPs	Dechlorination, Chlorine rearrangement, Carbon chain decomposition	Proposed as major pathways oaepublish.comresearchgate.net	oaepublish.comresearchgate.net
Rice Cell Suspension	SCCPs (CP-4), MCCPs (52% Cl)	Hydroxylation, Dechlorination, HCl elimination, Sulfation, Glycosylation	Numerous metabolites identified (40 for SCCP, 25 for MCCP); Phase I and Phase II metabolism oaepublish.comnih.govmdpi.com	oaepublish.comnih.govmdpi.com
Chicken Liver Microsomes	Various CPs, Heptachlorodecane	Hydroxylation	Extensive metabolism, mainly monohydroxylation; Formation of monohydroxy-hexachlorodecane oaepublish.com	oaepublish.com
Mice (in vivo)	¹⁴C-labeled chloroalkanes	Metabolism and degradation, Carbon chain degradation, Phase I and II metabolites indicated	Retention increased with chlorination; Degradation inversely related to chlorination; Biliary metabolites oaepublish.com	oaepublish.com
Quail (in vivo)	¹⁴C-labeled polychlorohexadecane	Metabolism and degradation, Phase I and II metabolites indicated	Degradation observed oaepublish.com	oaepublish.com
Fish (in vivo)	Chlorinated hexadecane	Metabolism	Accumulation in active tissues; Excretion in bile epa.gov	epa.gov

Formation of Metabolites and Structural Analogues within Biota

The biotransformation of chlorinated paraffins leads to the formation of various metabolites and structural analogues within organisms. These transformation products can include hydroxylated CPs (OH-CPs), dechlorinated CPs, chlorinated olefins, chlorinated ketones, aldehydes, and carboxylic acids, as well as conjugated products like sulfates and glycosides oaepublish.comnih.govnih.govnih.gov.

The specific types and abundance of metabolites formed can depend on the original CP congener and the metabolic capabilities of the organism. For example, in human liver microsomes, incubation with a specific SCCP monomer (1,2,5,6,9,10-hexachlorodecane) resulted in the identification of OH-, keto-, enol-, aldehyde-, and carboxy-CP-4 metabolites, while only mono-OH-CP-4 was found in carp (B13450389) liver microsomes, highlighting species-specific differences in metabolite formation nih.gov.

The formation of metabolites can have significant implications for the bioaccumulation and potential toxicity of CPs. While metabolism is often considered a detoxification process, converting lipophilic compounds into more water-soluble forms for excretion, some CP metabolites, such as hydroxylated CPs, may retain or even exhibit increased biological activity or toxicity compared to their parent compounds oaepublish.comnih.govacs.org. The complexity introduced by the vast number of potential CP isomers and their diverse metabolic pathways and products poses a significant challenge for comprehensive analysis and risk assessment oaepublish.com.

Analytical Methodologies for Chlorinated Paraffin Quantification and Characterization

Challenges in Chlorinated Paraffin (B1166041) Analysis

The determination of CPs has been an intricate task in analytical chemistry for over three decades. uea.ac.uk The difficulties stem from the complex nature of commercial CP mixtures and limitations in current analytical techniques and reference materials. pops.intuea.ac.uk

Complexity of Commercial Mixtures (Isomeric and Homologous Diversity)

Commercial CP products are exceptionally complex mixtures, potentially containing hundreds of thousands of possible isomers of polychlorinated n-alkanes (CnH2n+2−mClm). researchgate.net Manufacturers typically provide only a rough classification based on carbon chain length range and degree of chlorination (% Cl, w/w). researchgate.net This leads to the classification of CPs into short-chain (SCCPs, C10–13), medium-chain (MCCPs, C14–17), and long-chain (LCCPs, C≥18) mixtures. researchgate.netpops.intoaepublish.com Very long-chain CPs (vLCCPs, C22–C30) are also recognized. researchgate.net

The complexity arises from the various possible positions of chlorine atoms along the alkane chain and the presence of different chain lengths within a single product. researchgate.netuea.ac.uk For instance, in a technical SCCP mixture with 60% chlorine, considering only constitutional isomers (excluding stereoisomers), a C13 chain can theoretically have 4160 isomers. uea.ac.uk The main contributors, C13H7Cl6 and C13H6Cl7, account for a significant number of these isomers. uea.ac.uk This vast number of isomers and homologs means that any CP product will elute over a wide retention time window in chromatography, often without baseline resolution. researchgate.net

Lack of Comprehensive Certified Reference Materials and Standards

A significant hurdle in CP analysis is the lack of suitable and comprehensive certified reference materials (CRMs) and standards. pops.intuea.ac.ukbcp-instruments.comchloffin.eu This deficiency hinders the standardization of analytical methods and the comparability of results between laboratories. uea.ac.ukbcp-instruments.com

Existing commercially available standards have limitations. Some complex CP mixture standards may have chlorination levels too low for certain mass spectrometric ionization techniques. uea.ac.uk There is also an insufficient number of single-chain standards that accurately reflect environmental or biological occurrences. uea.ac.uk Furthermore, homologue group standards are lacking, and some configurationally defined CP congeners or labeled standards may exhibit poor instrument response or are less likely to be present in commercial mixtures. uea.ac.uk The variability of results in interlaboratory studies highlights the issue of insufficient matching between analytical standards and the CP profiles in samples. uea.ac.uk

The European CHLOFFIN project is actively working to address this by collaborating with specialists in the development of CRMs for CPs, including native and labeled standards for various congeners and chain lengths. bcp-instruments.com

Chromatographic Separation Difficulties and Interferences

Chromatographic separation of CPs is challenging due to the complex mixture of homologs and isomers that elute over a broad range. researchgate.neteurofins.de Achieving baseline resolution of individual CP congeners by one- or two-dimensional gas chromatography is difficult. researchgate.net

Moreover, other environmental contaminants, such as organochlorine pesticides and polychlorinated biphenyls (PCBs), can interfere with CP analysis as they may overlap chromatographically and have similar mass-to-charge ratios and retention time ranges. researchgate.netpops.int These interferences can obscure the chromatographic pattern of CPs and lead to quantitative bias. researchgate.netpops.int While techniques like comprehensive two-dimensional GC (GC×GC) can offer a higher degree of separation, one-dimensional GC columns are often insufficient. researchgate.netpsu.edu

Quantification Challenges and Ionization Efficiency Variability

Quantifying CPs accurately is complex due to the variable response of analytical instruments depending on the degree of chlorination and the chlorine substitution pattern. researchgate.net The co-elution of congeners can lead to interference and affect ionization efficiency. nih.gov

Different mass spectrometry platforms and ionization methods can result in a shift of homologue response patterns, particularly for CPs with a low degree of chlorination. nih.govacs.org This highlights the need for detailed descriptions of instrument parameters in published studies to ensure comparability of data. nih.govacs.org

While quantification at the sum of SCCPs and MCCPs levels has shown better comparability between methods, quantification at the individual homologue level remains unsatisfactory. nih.govacs.org Some CPs, especially those with multiple terminal chlorines or fewer than four chlorines, may exhibit poor or no response with certain instrumentation, potentially leading to an underestimation of their occurrences. uea.ac.uk

Recent advancements include the use of mathematical algorithms, multiple linear regression, and principal component analysis for quantification, which have contributed to improved interlaboratory agreements. researchgate.netchrom-china.com However, analysis of lower chlorinated paraffins (1])>

Sample Preparation Techniques

Effective sample preparation is crucial for the accurate analysis of CPs in diverse environmental matrices. This typically involves extraction of CPs from the matrix followed by cleanup steps to remove interfering compounds. mostwiedzy.pl

Extraction Methods for Diverse Environmental Matrices (e.g., Pressurized Liquid Extraction, Soxhlet)

Various extraction methods are employed for isolating CPs from environmental samples such as soil, sediment, water, air, dust, and biota. pops.inteurofins.demostwiedzy.plresearchgate.netepa.gov

Soxhlet Extraction: This traditional technique is still widely used due to its relatively low operating costs and ease of use. psu.edumostwiedzy.pl It involves continuous extraction with a solvent over an extended period. However, it typically requires large volumes of organic solvents and can be time-consuming. psu.edu Soxhlet extraction with hexane (B92381) is a common approach for matrices like sediment, suspended solids, and biota. epa.gov

Other extraction techniques mentioned in the literature include ultrasonic extraction, Soxtec extraction (a variation of Soxhlet with lower solvent consumption), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE). pops.intoaepublish.compsu.edusciencepublishinggroup.com

Following extraction, cleanup procedures are often necessary to remove co-extracted interfering compounds such as PCBs and pesticides. pops.int Common cleanup methods include column adsorption chromatography using adsorbents like silica (B1680970) gel and alumina (B75360), and treatment with sulfuric acid or acid silica. researchgate.netpops.intresearchgate.netepa.gov Gel permeation chromatography has also been used for extract cleanup. researchgate.netosti.gov

Cleanup Procedures for Matrix Interference Removal

Matrix interference is a significant challenge in the analysis of chlorinated paraffins, as co-extracted compounds can obscure CP signals and lead to inaccurate quantification researchgate.netresearchgate.net. Therefore, robust cleanup procedures are essential to isolate CPs from complex matrices such as environmental samples and biological tissues.

Various techniques have been employed for the removal of interfering substances. Gel permeation chromatography (GPC) is a valuable tool for separating CPs from lipids and other persistent organic pollutants like toxaphenes that can interfere with analysis researchgate.netpops.int. Treatment with concentrated sulfuric acid is another common step, particularly effective for removing lipids and other oxidizable organic matter researchgate.netnih.gov. Solid-phase extraction (SPE) using various adsorbents is widely applied. Columns packed with materials such as silica gel, Florisil, and alumina are frequently used in chromatographic cleanup procedures researchgate.netnih.govnih.govresearchgate.net. Acid silica cleanup has been reported to lead to relatively lower limits of detection for SCCPs in air samples compared to procedures without this step pops.int.

Sample extraction methods, such as pressurized liquid extraction (PLE) and Soxhlet extraction, are typically performed before the cleanup steps pops.int. Liquid-liquid extraction or partitioning is also utilized in sample preparation and cleanup protocols nih.gov. Planar solid phase extraction (pSPE) has been explored as a rapid screening approach for CPs in matrices like vegetable oils nih.gov. While not yet a routine procedure, UV irradiation has been suggested as a potential technique for further reducing interferences . The effectiveness of cleanup procedures significantly impacts the sensitivity and accuracy of CP analysis, with variations in method detection limits often attributed to differences in cleanup efficiencies pops.int.

Advanced Instrumental Analytical Techniques

Due to the complexity of CP mixtures, advanced instrumental analytical techniques, primarily coupled with mass spectrometry, are indispensable for their separation, identification, and quantification. The choice of technique often depends on the carbon chain length of the CPs of interest, with different methods exhibiting varying sensitivities and capabilities for analyzing short-chain (C10-C13), medium-chain (C14-C17), and long-chain (C≥18) chlorinated paraffins europa.eupops.intoaepublish.com.

Gas Chromatography-Mass Spectrometry (GC-MS) Approaches

Gas chromatography coupled with mass spectrometry (GC-MS) has been a widely used technique for the analysis of chlorinated paraffins, particularly for short-chain and, to some extent, medium-chain CPs researchgate.netpops.intnih.gov. The separation of CP congeners by GC is challenging due to the large number of isomers and their similar physicochemical properties, often resulting in complex chromatograms with overlapping peaks researchgate.net.

Electron Capture Negative Ionization Mass Spectrometry (ECNI-MS)

Electron Capture Negative Ionization Mass Spectrometry (ECNI-MS) is the most commonly applied ionization technique coupled with GC for CP analysis pops.intresearchgate.netmostwiedzy.plresearchgate.net. ECNI is particularly sensitive to highly electronegative compounds like chlorinated hydrocarbons. In GC-ECNI-MS, quantification of CPs is frequently based on the detection of [M-Cl]- fragment ions, although [M-HCl]- fragment ions can also be significantly abundant for certain congeners researchgate.net.

A notable characteristic of GC-ECNI-MS for CP analysis is the strong dependence of the MS signal on the degree of chlorination and, to some extent, the carbon chain length uea.ac.ukresearchgate.netresearchgate.net. This varying response factor across different congeners within a CP mixture poses a significant challenge for accurate quantification using external standards uea.ac.ukresearchgate.net. Lower chlorinated paraffins, typically those with fewer than 4-5 chlorine atoms, are often poorly detected or not detected at all by GC-ECNI-MS due to low response uea.ac.ukpops.int. This limitation can lead to an overestimation of higher chlorinated CPs when quantifying technical mixtures researchgate.net.

Efforts have been made to address the challenges in quantification by developing improved procedures that aim to compensate for the differences in response factors based on chlorine content researchgate.netresearchgate.net. For instance, a linear correlation between the total response factor of SCCP mixtures and their chlorine content has been observed, allowing for a more accurate determination of the response factor for a given sample composition researchgate.net. Despite these challenges, GC-ECNI-MS, particularly when coupled with high-resolution mass spectrometry (GC-ECNI-HRMS), remains a powerful technique offering high sensitivity and the ability to resolve some mass interferences researchgate.netresearchgate.net.

High-Resolution Mass Spectrometry (HRMS) Coupled with GC

Coupling Gas Chromatography with High-Resolution Mass Spectrometry (GC-HRMS), including techniques like Time-of-Flight MS (TOF-MS) and Orbitrap MS, offers enhanced capabilities for the analysis of chlorinated paraffins pops.intnih.govoaepublish.comresearchgate.netresearchgate.net. HRMS provides higher mass resolving power compared to low-resolution MS, which is crucial for separating isobaric interferences and accurately identifying and quantifying the complex mixture of CP congeners empa.ch.

GC-HRMS is particularly valuable for in-depth studies of CP homologue and congener patterns researchgate.net. The high resolution allows for the differentiation of CP ions from other co-eluting compounds with similar nominal masses, thereby reducing the risk of false positives and improving the accuracy of quantification researchgate.netempa.ch. GC-HRMS methods have demonstrated quantitative and qualitative comparability with LC-ESI-MS/MS for the analysis of SCCPs nih.gov. GC-ECNI-Orbitrap-HRMS, for example, has been shown to be well-suited for CP analysis, effectively overcoming a range of mass interference problems and offering high sensitivity researchgate.netresearchgate.net.

Liquid Chromatography-Mass Spectrometry (LC-MS) Approaches

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) has emerged as a complementary or alternative technique to GC-MS for CP analysis, particularly advantageous for the analysis of medium-chain (MCCPs) and long-chain (LCCPs) chlorinated paraffins pops.intresearchgate.netoaepublish.com. These higher molecular weight CPs are less volatile and can be challenging to analyze by GC without thermal degradation. LC-MS allows for the separation of CPs in the liquid phase before entering the mass spectrometer.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is a commonly used ionization technique in LC-MS for the analysis of chlorinated paraffins uea.ac.ukeuropa.euresearchgate.netoaepublish.comresearchgate.netnih.gov. ESI is considered a soft ionization technique, which is beneficial for analyzing less volatile and thermally labile compounds like MCCPs and LCCPs researchgate.net.

In LC-ESI-MS, the formation of specific adduct ions is often promoted to enhance sensitivity and aid in identification. The addition of dopants, such as ammonium (B1175870) acetate (B1210297) or a mixture of dichloromethane (B109758) (DCM) and acetonitrile (B52724) (ACN), to the mobile phase or post-column is a common strategy to facilitate the formation of chlorine adduct ions, typically [M+Cl]- researchgate.netnih.gov.

LC-ESI-MS methods, especially when coupled with high-resolution mass spectrometry (LC-ESI-HRMS), enable the simultaneous analysis of SCCPs, MCCPs, and LCCPs in a single injection researchgate.netoaepublish.comresearchgate.net. LC-ESI-MS/MS (tandem mass spectrometry) has also been developed and applied for the determination of SCCPs in complex matrices like mixed plastic wastes, showing comparable results to GC-HRMS methods nih.gov. LC-ESI-HRMS methods have been suggested to be more representative of the actual chlorine distribution in CP mixtures compared to GC-ECNI-HRMS, particularly for lower chlorinated congeners researchgate.net. The development of LC-MS methods has significantly expanded the analytical capabilities for comprehensively assessing the presence and distribution of the wide range of chlorinated paraffin congeners in various sample types.

High-Resolution Mass Spectrometry (HRMS) (e.g., TOF-MS, Orbitrap)

High-Resolution Mass Spectrometry (HRMS), including techniques such as Time-of-Flight Mass Spectrometry (TOF-MS) and Orbitrap-MS, has become increasingly valuable for the analysis of chlorinated paraffins. oaes.ccpops.int These instruments offer the ability to provide congener group level separation through accurate mass identification, a capability not typically afforded by lower resolution mass spectrometry instruments. oaes.cc HRMS systems, such as quadrupole time-of-flight (QTOF) and Orbitrap-MS, have gained popularity in CP analysis. oaes.cc

GC-ECNI-Orbitrap/HRMS and LC-based HRMS methods, including LC-APCI-TOF-MS and LC-ESI-Orbitrap-MS, have been employed for CP analysis. uea.ac.ukresearchgate.netacs.org Direct injection coupled with atmospheric pressure chemical ionization (APCI) and quadrupole time-of-flight high-resolution mass spectrometry (qTOF-HRMS) has also been proposed as an alternative method. ub.eduacs.org HRMS can differentiate isotopologues regardless of theoretical abundances, contributing to more accurate analysis. researchgate.net While offering enhanced capabilities, a drawback of HRMS is the associated cost. researchgate.net

Research findings highlight the application of HRMS in various studies. For instance, a method using LC-QTOF-HRMS for the simultaneous analysis of short-, medium-, and long-chained CPs in indoor dust has been validated. oaes.cc Another study employed GC coupled to high-resolution Orbitrap mass spectrometry (GC-Orbitrap-HRMS) operated in full-scan acquisition in electron capture negative ion (ECNI) mode for analyzing SCCPs and MCCPs. researchgate.net

Multi-Dimensional Chromatography Techniques

Multi-dimensional chromatography techniques offer enhanced separation capabilities crucial for resolving the complex mixtures of CP isomers. Comprehensive two-dimensional gas chromatography (GCxGC) coupled with mass spectrometry (MS) has been utilized for the analysis of SCCPs, providing precise chromatographic separation. shimadzu.comacs.org A new reversed-phase column setup for GCxGC has been developed, allowing for more accurate separation of MCCPs compared to previous methods. acs.org

For less volatile CPs, such as long-chain chlorinated paraffins (LCCPs), two-dimensional liquid chromatography (2DLC) coupled with HRMS, specifically Orbitrap HRMS, has been established. nih.gov This approach has been applied to the analysis of LCCPs in complex matrices like sediments. nih.gov Multidimensional GC-HRMS instruments may be necessary to gain a detailed understanding of the distribution within homologue classes. researchgate.net

Data Processing and Quantification Strategies

The complexity of CP mixtures necessitates sophisticated data processing and quantification strategies to accurately determine their concentrations and characterize their congener patterns.

Mathematical Algorithms for Deconvolution and Quantification

Mathematical algorithms, particularly deconvolution techniques, are frequently applied to resolve the complex mass spectra of CPs and quantify them. These algorithms aim to deconvolute the CP patterns in samples into a linear combination of patterns from technical CP mixtures, using these mixtures as external calibration standards for quantification. acs.orgacs.orgnih.govresearchgate.net

A three-step data-processing approach involving deconvolution algorithms has been described for resolving individual congener groups from soft ionization MS data, such as ECNI-MS or APCI-MS. nih.gov This method calculates isotope permutations of observed fragment ions to identify isobaric overlaps, enabling the deconvolution of mass intensities for individual CP congener groups from unresolved isobaric signals. nih.gov For a specific instrument, these steps can be performed once to enable deconvolution of CPs in unknown samples. nih.gov A modified pattern-deconvolution algorithm coupled with sampling-rate calibration has been successfully used for the in vivo quantification of CPs in biological matrices like fish. acs.org

Principal Component Analysis and Multiple Linear Regression for Congener Pattern Recognition

Multivariate statistical methods, including Principal Component Analysis (PCA) and Multiple Linear Regression (MLR), are valuable tools for analyzing complex CP data, particularly for congener pattern recognition and source identification. PCA has been employed as a multivariate evaluation technique to identify different types of CP formulations and obtain quantitative data from chromatographic analyses, such as GC-ECD chromatograms. PCA can also be used to reveal the orientation of sources for SCCPs and MCCPs in environmental matrices like air and soil. gdut.edu.cn Partial Least Squares regression is another multivariate method mentioned in the context of CP analysis. The use of mathematical algorithms, multiple linear regression, and principal component analysis are recognized as emerging methods for CP quantification. pops.int

Method-Defined Parameters and Interlaboratory Comparability

The analysis of chlorinated paraffins faces significant challenges regarding the lack of standardized analytical methods and certified reference materials, which impacts quality assurance/quality control and interlaboratory comparability. chloffin.eueuropa.euuea.ac.ukresearchgate.net There is currently no consensus on a single, fully validated routine analytical method for CPs. chloffin.euresearchgate.net

Interlaboratory studies have revealed considerable variability in results, influenced by factors such as the analytical standards used, the measurement technique, and the quantification method employed. europa.euuea.ac.ukacs.orgresearchgate.net While the use of mixed standards can improve results for fortified samples, uncertainties increase substantially when analyzing real-world samples. uea.ac.uk Differences in ionization efficiencies, which are often dependent on the chlorination degree of the congeners, further complicate accurate quantification. ub.eduuea.ac.ukacs.org

To improve comparability, it is emphasized that a comprehensive description of instrument parameters is necessary when publishing occurrence data. acs.org The concept of method-defined parameters and the development of standardized methods have been suggested as ways to obtain more comparable monitoring data. chloffin.eu Despite the challenges, interlaboratory agreements have shown some progress since 2010. pops.int Efforts are underway, such as the certification of reference materials through interlaboratory comparisons, to reduce bias in CP analysis. europa.eu

The variability in quantitative CP estimates between laboratories highlights the need for continued monitoring of comparability and a focus on applied quantification procedures. researchgate.net

Ecological Impact and Risk Assessment of Chlorinated Paraffins

Ecotoxicological Profiles in Model Organisms

Ecotoxicological studies using various model organisms provide crucial insights into the potential harm posed by CPs in different environmental compartments.

Effects on Aquatic Invertebrates and Fish

Short-chain chlorinated paraffins (SCCPs) have demonstrated adverse effects on both freshwater and saltwater invertebrates at concentrations below 1 µg/L in laboratory settings canada.ca. Aquatic invertebrates, such as Daphnia magna and mysid shrimp, appear to be particularly sensitive to SCCP toxicity researchgate.netindustrialchemicals.gov.auinchem.orgpops.int. Chronic exposure to SCCPs has been shown to cause effects in Daphnia magna at concentrations as low as 8.9 µ g/litre inchem.org. A 21-day NOEC (No Observed Effect Concentration) of 5 µg/L has been reported for Daphnia magna exposed to SCCPs, while a chronic NOEC of 7.3 µg/L was observed for mysid shrimp pops.int. Studies on intermediate and long-chain chlorinated paraffins (MCCPs and LCCPs) also suggest potential acute toxicity to aquatic invertebrates, although many acute toxicity tests exceed the water solubility of these compounds inchem.org.

While acute toxicity to fish appears low for short, intermediate, and long-chain CPs, chronic exposure can lead to adverse effects industrialchemicals.gov.auinchem.org. Severe liver histopathology has been observed in trout exposed to SCCPs, with LOECs (Lowest Observed Effect Concentrations) ranging from 0.79 to 5.5 µg/g in whole fish tissue pops.int. Studies on rainbow trout (Oncorhynchus mykiss) and bleaks (Alburnus alburnus) have shown bioaccumulation factors (BAFs) ranging from 2 to 41 on a wet weight basis, indicating the potential for biomagnification in aquatic food chains canada.capops.intpops.int. Depuration half-lives in rainbow trout have been estimated to range from 7.1 to 86.6 days pops.int.

The following table summarizes some ecotoxicity data for CPs on aquatic organisms:

Organism	CP Type	Endpoint	Concentration	Reference
Daphnia magna	SCCPs	Chronic NOEC	5 µg/L	pops.int
Mysid shrimp	SCCPs	Chronic NOEC	7.3 µg/L	pops.int
Daphnia magna	SCCPs	Chronic effects	8.9 µ g/litre	inchem.org
Fish (trout)	SCCPs	Severe liver histopathology (LOEC)	0.79 - 5.5 µg/g (whole fish)	pops.int
Rainbow trout	SCCPs	BAF (dietary uptake)	2 - 41 (wet weight)	canada.ca
Daphnia magna	MCCPs	Chronic effects	20 - 35 µ g/litre	inchem.org
Daphnia magna	LCCPs	Chronic effects	< 1.2 - 8 µ g/litre	inchem.org
Daphnia magna	CP-52 (C12–C18, 52% Cl)	Acute Immobilization EC50	42.0 μg L⁻¹	acs.org
Daphnia magna	Hordaflex LC 50 (LCCP, 52% Cl)	Acute Immobilization EC50	48.5 μg L⁻¹	acs.org
Daphnia magna	Hordalub 500 (SCCP, 62% Cl)	Acute Immobilization EC50	74.5 μg L⁻¹	acs.org

Effects on Soil Invertebrates and Microbial Biomass

Information on the toxicity of CPs to soil organisms is more limited compared to aquatic organisms nih.govmuni.czpops.int. However, studies have investigated the effects of SCCPs on various soil invertebrates and microbial activity.

Research using a model chlorinated paraffin (B1166041) (C12, 64% Cl) tested on soil invertebrates and microbial biomass in natural soil showed varying sensitivities muni.czmuni.cztacr.cz. While no mortality was recorded for Eisenia fetida (earthworms) and Enchytraeus crypticus at tested concentrations up to 10000 mg/kg, Folsomia candida (springtails) showed some mortality (10-30%) at the highest concentration muni.czmuni.cz. The lowest statistically significant NOEC for reproduction across tested species was 1000 mg/kg muni.czmuni.cz. EC50 values for reproduction were approximately 3160 mg/kg for E. fetida, 2760 mg/kg for F. candida, and 7280 mg/kg for E. crypticus muni.czmuni.cz. F. candida was identified as the most sensitive organism with an EC50 of 1230 mg/kg for reproduction nih.govmuni.cz.

Microbial biomass (Cbio) and basal respiration in soil were not affected even at 10000 mg/kg muni.czmuni.cz. However, substrate-induced respiration was inhibited by 43% at this concentration muni.czmuni.cz.

The following table presents some toxicity data for SCCPs (C12, 64% Cl) on soil organisms:

Organism	Endpoint	Value (mg/kg)	Reference
Eisenia fetida	Reproduction NOEC	1000	muni.czmuni.cz
Eisenia fetida	Reproduction EC50	~3160	muni.czmuni.cz
Folsomia candida	Reproduction NOEC	1000	muni.czmuni.cz
Folsomia candida	Reproduction EC50	~2760	muni.czmuni.cz
Folsomia candida	Reproduction EC50	1230	nih.govmuni.cz
Enchytraeus crypticus	Reproduction NOEC	1000	muni.czmuni.cz
Enchytraeus crypticus	Reproduction EC50	~7280	muni.czmuni.cz
Soil Microorganisms	Basal Respiration	No effect at 10000	muni.czmuni.cz
Soil Microorganisms	Substrate-induced Respiration	43% inhibition at 10000	muni.czmuni.cz

Impact on Marine Ecosystem Functions

Chlorinated paraffins are distributed in the global marine environment through various pathways, including riverine input, ocean currents, and long-range atmospheric transport researchgate.netnih.govacs.org. Their presence in marine environments is a concern due to their persistence and potential to bioaccumulate and undergo trophic transfer in marine food webs, which may threaten marine ecosystem functions researchgate.netnih.govacs.org.

Studies have detected high concentrations of CPs in cold seep ecosystems, where bioaccumulation by keystone species like deep-sea mussels has been observed nih.gov. This bioaccumulation can lead to the release of CPs into surface sediment and subsequent vertical migration into deeper sediment nih.gov. Furthermore, the transformation of other CPs within these ecosystems can result in the accumulation of more toxic CP forms nih.gov. The bioaccumulation of CPs in deep-sea cold seep ecosystems is considered a crucial mechanism affecting deep-sea carbon transport and cycling nih.gov.

Despite the recognition of CPs as emerging persistent organic pollutants in the marine environment, the broad impacts of CPs on marine ecosystem functions remain unclear, highlighting the need for further research to clarify their burden, transformation processes, and ecological effects researchgate.netnih.govacs.org.

Environmental Risk Quotient Derivation and Application

Environmental risk assessment for chlorinated paraffins often involves the derivation and application of Risk Quotients (RQs). The RQ method integrates exposure and ecotoxicity data to assess potential environmental risks epa.govepa.gov. An RQ is typically defined as the ratio of the Environmental Concentration (measured or estimated) to the Effect Level (e.g., Predicted No Effect Concentration - PNEC) for a specific environmental compartment (water, sediment, or soil) and species epa.govepa.gov.

RQ = Environmental Concentration / Effect Level epa.govepa.gov

The Predicted No Effect Concentration (PNEC) is derived from toxicity data, often by applying assessment factors (safety factors) to the lowest observed effect concentrations (LOECs) or no observed effect concentrations (NOECs) from laboratory studies muni.czmuni.czpops.int.

For SCCPs in soil, a PNEC of 13.6 mg/kg was derived based on effects on soil organisms, after converting to a standard soil organic matter content muni.cz. Another study estimated a PNEC of 5.28 mg/kg for the soil environment based on the sensitivity of F. candida nih.govmuni.cz.

Risk assessments for SCCPs have indicated potential environmental risks, particularly in areas close to release sources inchem.orgpops.int. For instance, risk quotients for SCCPs in agricultural soils, based on model Predicted Environmental Concentrations (PECs), ranged from <0.01 for a single application of sewage sludge to 0.8 for a regional scenario muni.cz.

Concerns have been raised regarding the approach used in some risk assessments, particularly the reliance on environmental measurements from industrial areas for PECs and the application of large assessment factors to derive PNECs, which can significantly influence the resulting RQs pops.int.

Characterization of Ecosystem-Specific Vulnerabilities

Different ecosystems exhibit varying vulnerabilities to chlorinated paraffin contamination based on the properties of CPs and the characteristics of the environment.

Aquatic ecosystems, both freshwater and marine, are particularly vulnerable due to the potential for CPs to accumulate in water bodies and bioaccumulate in aquatic organisms researchgate.netcanada.capetronaftco.com. The higher mobility and bioaccumulation potential of SCCPs make them a significant concern in aquatic environments petronaftco.com. Sediment-dwelling organisms are also at potential risk due to the tendency of CPs to bind strongly to soils and sediments, leading to enriched concentrations in these matrices industrialchemicals.gov.auinchem.org.

Terrestrial ecosystems, particularly soils, can receive CP inputs through applications of sewage sludge and atmospheric deposition industrialchemicals.gov.aunih.govmuni.cz. While some soil organisms show lower sensitivity compared to aquatic invertebrates, the persistence of CPs in soil and the potential for bioconcentration in organisms like earthworms indicate a need for further assessment industrialchemicals.gov.aunih.govmuni.czresearchgate.net.

Marine ecosystems are impacted by the long-range transport of CPs, with potential threats to marine ecosystem functions through bioaccumulation and trophic transfer in food webs researchgate.netnih.govacs.org. Deep-sea cold seep ecosystems have been identified as areas where high concentrations of CPs can bioaccumulate in keystone species nih.gov.

The varying persistence, bioaccumulation potential, and toxicity among SCCPs, MCCPs, and LCCPs contribute to ecosystem-specific vulnerabilities. While SCCPs have been the primary focus of regulations due to their higher mobility and bioaccumulation potential, MCCPs and LCCPs are also persistent and bioaccumulative and their toxicity is being increasingly evaluated canada.capops.int.

Research into Emerging this compound Structural Analogues and their Ecological Implications

Research is ongoing to understand the ecological implications of emerging this compound structural analogues. These analogues often contain polar functional groups, such as hydroxyl (-OH), carboxyl (-OCOH), and sulfate (B86663) (-SO4) groups, which can alter their environmental behavior and toxicity compared to traditional chlorinated paraffins acs.orgresearchgate.net.

The presence of polar functional groups can increase the aquatic solubility and environmental mobility of these analogues, potentially elevating the risk of unintentional exposure acs.org. Studies suggest that the toxicity of CP structural analogues can be similar to or even higher than that of traditional CPs, potentially due to the presence of these unique functional groups acs.orgresearchgate.net. For example, hydroxylated CPs may have greater bioaccumulation potential and enhanced chronic toxic effects than their precursor materials researchgate.net.

Some structural analogues, such as chlorinated fatty acid methyl esters (CFAMEs), have shown higher mobility than CPs and can accumulate in plant-based food acs.org. The environmental residues of CP structural analogues are estimated to be high, and they are often formed alongside CPs acs.orgresearchgate.net.

Despite the potential for significant ecological impacts, studies on the environmental fate and health risks of CP structural analogues are currently limited, with only certain classes having been explored acs.org. Systematic assessment is needed to understand their ubiquitous occurrence, bioaccumulation, migration, and the specific impacts of their functional groups on toxicity acs.org.

Regulatory Frameworks and Their Influence on Chlorinated Paraffin Research

International Conventions and Agreements (e.g., Stockholm Convention on POPs)

International agreements play a crucial role in regulating substances with transboundary pollution potential, such as certain chlorinated paraffins. The Stockholm Convention on Persistent Organic Pollutants (POPs) is a key example. SCCPs (C10-C13 with chlorine content > 48%) were listed in Annex A (elimination) of the Stockholm Convention in 2017, following the eighth meeting of the Conference of the Parties. mdpi.comgpcgateway.com This listing signifies a global commitment to restrict or eliminate their production and use, with certain specific exemptions allowed. www.gov.ukpops.int

More recently, the Persistent Organic Pollutant Review Committee (POPRC) of the Stockholm Convention has recommended listing medium-chain chlorinated paraffins (MCCPs, C14-C17 with chlorination levels at or exceeding 45% chlorine by weight) for elimination under Annex A, with specific exemptions. iisd.orgiisd.org This recommendation was agreed upon at POPRC-19 and further clarified at POPRC-20 in September 2024, including decisions on chemical identification, concentration limits, and recommended specific exemptions. www.gov.ukiisd.org The Conference of the Parties is expected to consider this recommendation at its next meeting in 2025. iisd.org

The inclusion of SCCPs and the proposed listing of MCCPs under the Stockholm Convention highlight their recognition as substances of global concern, driving international efforts towards their control and the search for alternatives. gpcgateway.comiisd.org

Regional and National Regulatory Measures and Restrictions

Beyond international agreements, various regions and countries have implemented their own regulations to manage the risks associated with chlorinated paraffins. These measures often predate or complement the actions taken under the Stockholm Convention.

European Union Directives and Regulations (e.g., REACH, Water Framework Directive)

In the European Union, the regulation of chlorinated paraffins is primarily addressed under frameworks like REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) and the Water Framework Directive. SCCPs have been restricted in the EU, a measure that was reinforced by their inclusion in Annex I to the EU POP Regulation (Regulation (EC) No 850/2004) in 2012. mst.dk This restriction under the POP Regulation made a previous restriction under REACH superfluous. mst.dk SCCPs are also identified as a priority group within the EU Water Framework Directive, which aims to establish environmental quality standards for priority substances in water bodies. ospar.orgchlorinated-solvents.eu

While the use of SCCPs is restricted, the use of MCCPs was not restricted as of October 2013, although they were included in surveys. mst.dk However, MCCPs have been identified as Substances of Very High Concern (SVHC) based on their Persistent, Bioaccumulative, and Toxic (PBT) properties, which could lead to future authorization requirements under REACH. ospar.org

North American Regulatory Approaches (e.g., TSCA, CEPA)

North America also has regulations in place concerning chlorinated paraffins. In Canada, under the Canadian Environmental Protection Act, 1999 (CEPA), SCCPs were declared "toxic" as early as 1993 and have been prohibited since 2013 under the Prohibition of Certain Toxic Substances Regulations. gpcgateway.comcanada.cachemradar.com Assessments by Environment and Climate Change Canada (ECCC) and Health Canada concluded that chlorinated alkanes up to 20 carbon atoms are harmful to the environment and human health, leading to their inclusion in Schedule 1 of CEPA in 2011. gpcgateway.com

Canada is currently consulting on proposed risk management measures for MCCPs and LCCPs (up to 20 carbon atoms), including a potential prohibition on their manufacture, use, sale, and import, as well as enhanced export controls. gpcgateway.comchemradar.com This initiative is driven by their persistence, bioaccumulative potential, and toxicity. chemradar.com

In the United States, the Environmental Protection Agency (EPA) regulates chemicals under the Toxic Substances Control Act (TSCA). The EPA has taken action regarding SCCPs, including issuing a Significant New Use Rule (SNUR) in 2014 for Alkanes C12-13, chloro, requiring notification for new uses. epa.gov Enforcement actions have also been taken against manufacturers for not properly listing chlorinated paraffins under TSCA. lubesngreases.comsquarespace.com While SCCPs have been a focus, MCCPs and LCCPs (C18-20) were not selected for the current round of prioritization under TSCA Section 6 for risk evaluation and regulation, despite concerns about their persistence and bioaccumulation potential. squarespace.comilma.orgregulations.gov The EPA has existing regulations under TSCA Section 5, including SNURs, that regulate the manufacture, processing, and use of MCCPs and LCCPs. regulations.gov

Asian Regulatory Developments (e.g., China)

China, as a major producer and consumer of chlorinated paraffins, has also taken steps to regulate these substances, particularly in alignment with the Stockholm Convention. hdinresearch.comchinacdc.cn China officially approved amendments to list SCCPs under the Stockholm Convention in December 2022, with the amendment entering into force in June 2023. cirs-group.com Consequently, China's Ministry of Ecology and Environment (MEE) and other ministries published an announcement in June 2023 prohibiting the production, use, import, and export of SCCPs, with certain exemptions that expired by the end of 2023 for specific uses like lubricant additives. cirs-group.comsgs.comlubesngreases.com China's action plan on controlling new pollutants explicitly included SCCPs in the control scope. mdpi.com

Regulatory Drivers for Research on Alternatives and Environmental Monitoring

Regulatory actions serve as significant drivers for research into alternatives to chlorinated paraffins and for enhanced environmental monitoring. The restrictions and prohibitions on SCCPs, and the potential for similar measures on MCCPs, create a strong incentive for industries to find and adopt safer, more sustainable alternatives. petronaftco.commarketresearchintellect.comresearchgate.net Research is being conducted on various substitutes, including phosphorus-based flame retardants, epoxidized vegetable oils, certain mineral-based compounds, bio-based plasticizers, and sulfurized or phosphorus-based additives for lubrication. petronaftco.comwww.gov.uk The performance and cost-effectiveness of these alternatives compared to chlorinated paraffins are key areas of investigation. petronaftco.com

Furthermore, regulations necessitate robust environmental monitoring programs to track the presence and levels of chlorinated paraffins in various media, such as water, sediment, air, and biota. bcp-instruments.comacs.orgnih.gov The listing of SCCPs under the Stockholm Convention and their inclusion in regional priority lists, like those under the EU Water Framework Directive, require monitoring to assess the effectiveness of control measures and understand their environmental fate and transport, including long-range transport. www.gov.ukospar.orgacs.org Research in environmental monitoring is crucial for providing data to inform policy decisions and assess ecological risks. acs.orgnih.gov Challenges exist in analyzing complex mixtures of CPs, highlighting the need for harmonized analytical standards and methods to ensure data comparability across laboratories and regions. bcp-instruments.com

Policy Implications for Pollution Prevention and Control Strategies

The regulatory frameworks surrounding chlorinated paraffins have direct policy implications for pollution prevention and control strategies. The shift towards prohibiting or restricting the most hazardous CPs, particularly SCCPs, promotes a move away from their use in various applications. gpcgateway.comcirs-group.comlubesngreases.com This drives the implementation of best available techniques (BAT) and best environmental practices (BEP) in industries that have historically used CPs, aiming to minimize or prevent releases to the environment. pops.int

Policies are increasingly focused on promoting the adoption of alternatives and encouraging innovation in developing safer chemicals. chemradar.commarketresearchintellect.com This includes providing guidance on the use of alternatives and supporting research into their feasibility and performance. pops.int Regulatory pressure also leads to stricter controls on emissions and waste management practices for facilities that continue to handle CPs under specific exemptions or during phase-out periods. pops.int The need for comprehensive lifecycle management of CPs, from production to disposal, is emphasized in pollution prevention strategies. pops.intiisd.org

The global nature of CP pollution, due to their potential for long-range transport, underscores the importance of international cooperation and harmonized regulatory approaches to effectively control their release and mitigate their environmental impact. www.gov.ukacs.org Policies are evolving to address the complexities of global supply chains and the presence of CPs in products and waste streams. iisd.org

Modeling and Prediction of Chlorinated Paraffin Environmental Behavior

Dynamic Multimedia Environmental Fate Models (e.g., CoZMoMAN)

Dynamic multimedia environmental fate models are mechanistic tools used to simulate the distribution and behavior of chemicals in the environment over time nilu.com. These models divide the environment into interconnected compartments such as air, water, soil, and sediment, and simulate the exchange and transformation processes occurring between them nilu.com.

The CoZMoMAN model is an example of a mechanistic, dynamic, and integrated environmental fate and bioaccumulation multimedia model that has been applied to study the behavior of short-chain chlorinated paraffins (SCCPs) nilu.nonilu.comrsc.org. This model has been parameterized for specific regions, such as the western part of the Baltic Sea drainage basin, to evaluate the link between emissions, environmental levels, and potential human exposure nilu.nonilu.com.

Accurate parameterization of environmental half-lives and biotransformation rates is critical for the reliable prediction of chemical fate in multimedia models rsc.org. For CPs, this is particularly challenging due to the vast number of isomers and congeners, each potentially having different degradation rates nilu.no.

Studies using models like CoZMoMAN require gathering or estimating data for physicochemical properties, including degradation rates nilu.nonilu.com. For SCCPs, environmental half-lives and biotransformation rates are often poorly established, contributing significantly to uncertainties in model predictions rsc.orgcapes.gov.brresearchgate.net. Research indicates that the persistence of SCCPs can vary considerably depending on the formula group, with lower chlorinated groups degrading more quickly than higher chlorinated ones rsc.org. The predicted persistence in models is highly sensitive to the environmental half-lives assumed for soil and sediment rsc.org.

Biotransformation rates are also crucial parameters. For instance, studies have investigated the enzymatic transformation of chlorinated undecanes, dodecanes, and tridecanes, showing that conversion is faster and more efficient for lower-chlorinated material, while higher-chlorinated and longer-chained CPs and chlorinated olefins are transformed more slowly researchgate.net. This highlights the need for congener-specific biotransformation data for accurate modeling.

Dynamic multimedia models like CoZMoMAN are used to predict the concentrations of CPs in various environmental compartments based on emission scenarios and parameterized environmental processes nilu.comrsc.org. These predictions can include concentrations in air, water, soil, sediment, and even biota nilu.comrsc.org.

For SCCPs, models have been used to predict their composition and concentrations in the environment and the human food chain rsc.orgresearchgate.net. For example, realistic SCCP emission scenarios have been used to predict total concentrations in various media rsc.orgresearchgate.net. While model predictions for total concentrations can sometimes be within a factor of 6 of observations, the predicted degree of chlorination in compartments like sediments, fish, and humans has been found to be higher than observed, indicating limitations in current modeling or input data rsc.orgcapes.gov.brresearchgate.net.

Global models, such as BETR-Global, have also been used to simulate the global dispersion of SCCPs, MCCPs, and LCCPs, predicting their distribution and temporal trends in various regions, including remote areas like the Arctic nih.gov. These models indicate that contamination trends can diverge regionally, reflecting differences in production, use, and emissions nih.gov.

Sensitivity analysis is a crucial step in environmental modeling to understand how uncertainties in input parameters affect model outputs rsc.org. For CP models, sensitivity analysis helps identify which parameters have the most significant influence on predicted environmental concentrations and fate.

Studies using CoZMoMAN for SCCPs have performed sensitivity and uncertainty analyses to evaluate the impact of input parameter uncertainties on results researchgate.net. The predicted environmental persistence has been shown to be very sensitive to the environmental half-lives in soil and sediment rsc.org. Model results, including characteristic travel distance, mass remaining after emission cessation, and concentrations in various compartments, show varying degrees of sensitivity to parameters like atmospheric degradation rates, environmental half-lives, and activation energies rsc.org. This underscores the importance of improving the accuracy of sensitive parameters for more reliable model predictions.

Prediction of Environmental Concentrations across Compartments

Quantitative Structure-Activity Relationship (QSAR) Modeling for Environmental Parameters

Quantitative Structure-Activity Relationship (QSAR) models are used to predict the physicochemical properties and environmental fate parameters of chemicals based on their molecular structure dmu.dkecetoc.org. For CPs, QSAR modeling is particularly valuable due to the large number of individual compounds within the technical mixtures, for which experimental data may be limited or unavailable researchgate.netnih.gov.

QSARs can be used to estimate parameters such as partition coefficients (e.g., KOW, KOA, KAW), which govern the distribution of chemicals between different environmental phases researchgate.netnih.govecetoc.org. For example, COSMO-RS-trained fragment contribution models have been used to predict partition coefficients for SCCP congeners researchgate.netacs.org.

QSAR models can also be developed to predict degradation rates. A QSAR model has been developed to predict the reaction rate constants of gaseous SCCPs with hydroxyl radicals (·OH), an important atmospheric degradation pathway nih.govacs.org. This model found a negative correlation between the logarithm of the rate constant and the percentage of chlorine substitutions, suggesting that higher chlorination leads to slower atmospheric degradation by ·OH radicals nih.govacs.org.

While QSARs are useful screening tools, their application to complex mixtures like CPs can be challenging due to the wide range of structures present dmu.dk. The applicability domain of QSAR models needs to be considered, especially when extrapolating to structures not well-represented in the training set acs.orgpops.int.

Emissions Modeling and Scenario Development

Modeling environmental concentrations requires estimates of chemical emissions into various compartments nih.gov. Emissions modeling for CPs involves estimating the quantities released from different sources throughout their life cycle, including production, use, and disposal acs.orgjst.go.jp.

Developing realistic emission scenarios is crucial for environmental fate modeling rsc.orgresearchgate.net. These scenarios can be resolved by formula group to better represent the composition of emitted CPs rsc.org. Global inventories of production, use, in-use stocks, and emissions of total CPs, including SCCPs, MCCPs, and LCCPs, have been developed using dynamic substance flow analysis models acs.org. These models estimate cumulative global emissions and track the fate of CPs in products over time acs.org.

Emission estimates can be geographically allocated based on factors such as production capacities, population density, and waste generation nih.gov. Studies have estimated emissions and environmental concentrations of SCCP homologues in specific regions based on material flow models jst.go.jp. These models highlight that even after bans on production and use, historical emissions from products still in use or disposed of can contribute significantly to environmental levels jst.go.jp.

Integration of Analytical Data with Environmental Modeling for Validation

Integrating analytical data from environmental monitoring with environmental modeling is essential for model validation and improving the understanding of CP behavior nilu.norsc.org. Measured environmental concentrations provide a basis for evaluating the accuracy of model predictions and identifying areas where models or input data need refinement nilu.norsc.org.

Targeted sampling and analysis in compartments where environmental levels are scarce can further help evaluate model predictions nilu.no. Model performance evaluation often involves comparing simulated environmental concentrations and temporal trends with monitoring data nih.gov. Satisfactory model performance in reproducing observed concentrations increases confidence in the model and helps identify key knowledge gaps nih.govrsc.org. However, large uncertainty and lack of coherence in existing analytical observations for CPs can pose challenges for model-measurement agreement, emphasizing the need for improved analytical methods and strategic sampling rsc.orgcapes.gov.brresearchgate.net.

Chlorinated Paraffin (B1166041) Compounds and PubChem CIDs

Research Gaps, Future Directions, and Emerging Research Themes

Elucidation of Specific Congener Environmental Fate and Effects

Chlorinated paraffins exist as complex mixtures of congeners varying in carbon chain length and chlorination degree. europa.eu While SCCPs have been more extensively studied, the environmental fate and specific effects of individual congeners within MCCPs and LCCPs remain less understood. nih.govfrontiersin.org Future research needs to prioritize the study of LCCP bioaccumulation and toxicity across various food webs, particularly focusing on aquatic species vulnerable to CPs. nih.govresearchgate.net Understanding how different chain lengths and chlorination patterns influence persistence, partitioning, and biological interactions is essential for a comprehensive risk assessment. nih.gov

Development of Standardized and Fully Validated Analytical Methods for All Chlorinated Paraffin (B1166041) Classes

The complex nature of CP mixtures presents significant analytical challenges. acs.orgresearchgate.net A lack of standardized and fully validated analytical methods for all CP classes, especially MCCPs and LCCPs, hinders accurate quantification and comparability of data across studies and regions. europa.eupops.intnih.gov Challenges include the incomplete chromatographic separation of congeners, detector responses that vary with chlorine content and pattern, mass interferences, and the scarcity of well-characterized standards and certified reference materials. europa.eu Although progress has been made with techniques like high-resolution time-of-flight mass spectrometry (TOF-MS) and Orbitrap technologies, further method harmonization and validation are urgently needed to improve the quality and reliability of CP analysis in various environmental and biological matrices. europa.eupops.intnih.gov

Enhanced Understanding of Biotransformation Mechanisms and Metabolite Toxicity

While some studies have explored the biotransformation of CPs in organisms and microorganisms, the mechanisms involved and the toxicity of the resulting metabolites are not yet fully understood. nih.govtandfonline.comresearchgate.net Research indicates that CPs can undergo metabolic transformations, including dechlorination, chlorine rearrangement, hydroxylation, and carbon chain decomposition. nih.govresearchgate.netacs.org Some studies suggest that metabolites could exhibit higher bioaccumulation potential and toxicity than the parent compounds, highlighting the need for further investigation into their adverse effects. researchgate.netgdut.edu.cn Identifying common and unique biotransformation pathways across different species and assessing the toxicological profiles of identified metabolites are crucial areas for future research. tandfonline.comgdut.edu.cn

Comprehensive Global Environmental Monitoring Data for MCCPs and LCCPs

Despite increasing evidence of their widespread presence, comprehensive global environmental monitoring data for MCCPs and LCCPs are significantly scarcer compared to SCCPs. frontiersin.orgmdpi.com Expanding global environmental monitoring efforts, particularly in regions beyond those already studied extensively (e.g., China), is essential to gain a clearer understanding of the distribution, transformation, and ecological transfer of MCCPs and LCCPs. nih.govfrontiersin.org Environmental measurements are often scattered, limiting the ability to comprehensively represent average occurrences within a region, which is crucial for environmental risk assessment. nih.gov More extensive monitoring data are needed to accurately assess the extent of contamination and potential risks on a global scale. frontiersin.org

Source Apportionment and Regional Transport Studies

Identifying and quantifying the contributions of various CP sources to environmental contamination is vital for effective pollution control. researchgate.net Studies have indicated that industrial activities, such as CP production, metalworking, and PVC industries, are significant sources of CP emissions. researchgate.netacs.org However, more detailed source apportionment studies are needed to differentiate contributions from various industrial sectors and diffuse sources. researchgate.netmdpi.com Furthermore, research on the regional transport of CPs, including atmospheric and oceanic pathways, is necessary to understand their distribution patterns and the potential for long-range transport to remote areas. researchgate.netrcees.ac.cn

Advanced Remediation Strategies for Chlorinated Paraffin Contamination

Given the persistence of CPs in the environment, developing effective remediation strategies for contaminated water bodies, soils, and sediments is a critical research area. nih.gov While various techniques, including thermal, photolytic, photocatalytic, nanoscale zero-valent iron (NZVI), microbial, and plant-based remediation, have been explored, their efficiency and applicability for different CP mixtures and environmental matrices require further investigation. nih.gov Future research should focus on developing more efficient and sustainable remediation technologies, including enhanced bioremediation approaches and the assessment of the degradation products formed during remediation processes. nih.gov

Research on this compound Structural Analogues and Emerging Contaminants

Beyond the traditional classification of SCCPs, MCCPs, and LCCPs, there is a growing recognition of the presence and potential risks posed by this compound structural analogues and other emerging chlorinated contaminants. globalauthorid.comacs.orgnih.gov These analogues, which may possess similar chemical skeletons but include additional functional groups, can be present as impurities in commercial CP products or formed through environmental transformation. acs.orgresearchgate.net Research is urgently needed to develop high-throughput methods for identifying these analogues, explore their environmental fate and toxicity mechanisms, and assess their potential health risks, as some have been shown to exhibit toxicities potentially higher than those of CPs. acs.orgresearchgate.net The lack of reliable standards for quantifying these structural analogues further highlights the need for enhanced research in this area. acs.org

Interdisciplinary and International Research Collaborations to Address Knowledge Gaps

Interdisciplinary and international collaborations are crucial for advancing the understanding of chlorinated paraffins and addressing existing knowledge gaps. Research into CPs spans various disciplines, including environmental science, chemistry, toxicology, and public health. Collaborative efforts allow for the integration of expertise and methodologies from these diverse fields, leading to more comprehensive assessments of CP contamination, fate, transport, and effects.

International cooperation is particularly vital given the transboundary nature of POPs like CPs, which can undergo long-range atmospheric transport and contaminate regions far from their sources. frontiersin.org Initiatives under international conventions such as the Stockholm Convention on Persistent Organic Pollutants highlight the need for global monitoring and information exchange. nih.govfrontiersin.orggreenpolicyplatform.orgiisd.orgpops.intbrsmeas.orgresearchgate.net For instance, the Stockholm Convention's Global Monitoring Plan involves collecting data on POPs, including CPs, from various regions worldwide to assess their levels and trends in the environment and human populations. brsmeas.orgresearchgate.net These monitoring efforts often involve collaborations between national laboratories and international organizations like the United Nations Environment Programme (UNEP) and the World Health Organization (WHO). brsmeas.orgresearchgate.net

Collaborative research is also essential for addressing the disparities in research capacity and data availability across different countries, particularly in developing nations. nih.govfrontiersin.org Encouraging collaborative research with developing countries can enhance their ability to monitor and manage CPs, contributing to the global effort to meet the demands of the Stockholm Convention. nih.govfrontiersin.org Such collaborations can facilitate knowledge transfer and provide access to analytical capacity and funding that may be lacking in some regions. frontiersin.orgpops.int

Examples of collaborative efforts include joint research projects focusing on CP levels in various environmental matrices and human samples across different countries. A scientometric analysis of CP research has indicated that publications from developing countries are often a result of international collaborations. nih.gov Countries like China, Sweden, Canada, and Germany have been identified as leading in CP research output and collaborations. nih.gov

Addressing specific knowledge gaps, such as the bioaccumulation and toxicity of long-chain chlorinated paraffins (LCCPs), which have received less attention than short-chain chlorinated paraffins (SCCPs) and medium-chain chlorinated paraffins (MCCPs), requires focused collaborative studies involving researchers with expertise in toxicology, ecology, and analytical chemistry. nih.govfrontiersin.orgpops.int Furthermore, the development and implementation of validated analytical methods for CP analysis, which remains challenging, benefit significantly from interlaboratory comparisons and collaborative efforts to produce certified reference materials. europa.eu The European Union Reference Laboratory for halogenated POPs in Feed and Food, for example, has been involved in developing guidance on CP analysis through collaborative working groups. europa.eu

Q & A

Q. What are the primary analytical challenges in quantifying chlorinated paraffins (CPs) in environmental samples, and what methodologies address these issues?

CP quantification is hindered by their complex mixtures of thousands of isomers and homologues, lack of certified reference standards, and interference from co-eluting compounds. Methodological solutions include:

• Pattern deconvolution algorithms (e.g., APCI-qTOF-HRMS) to resolve CP mixtures into technical-grade profiles using high-resolution mass spectrometry .
• Cross-validation with gas chromatography/electron capture negative ionization high-resolution mass spectrometry (GC/ECNI-HRMS) for medium-chain CPs (MCCPs) and long-chain CPs (LCCPs) .
• Use of single-chain CP standards to improve accuracy, though limitations persist due to incomplete coverage of commercial mixtures .

Q. How can researchers design experiments to monitor CPs in environmental matrices, considering their complex congener patterns?

• Sample preparation : Prioritize lipid-rich matrices (e.g., fish oil, sediment) due to CPs’ lipophilic nature. Use accelerated solvent extraction (ASE) paired with silica gel cleanup to remove interfering compounds .
• Instrumental analysis : Employ liquid chromatography-electrospray ionization (LC/ESI-HRMS) for short-chain CPs (SCCPs) and GC/ECNI-HRMS for MCCPs/LCCPs .
• Quality control : Include procedural blanks, matrix spikes, and internal standards (e.g., $^{13}\text{C}$-labeled CPs) to account for contamination and recovery variability .

Advanced Research Questions

Q. How can interlaboratory variability in CP quantification be minimized when using different mass spectrometry platforms?

Discrepancies arise from differences in ionization efficiency (e.g., LC/ESI vs. GC/ECNI) and chlorination degree. Strategies include:

• Standardized reporting : Specify instrumental parameters (e.g., ionization voltage, collision energy) and use experimental chlorination degrees instead of supplier-reported values .
• Homologue-group quantification : Focus on total SCCP/MCCP sums rather than individual homologues to improve comparability .
• Collaborative trials : Use shared reference materials (e.g., spiked sediment or fish extracts) to harmonize protocols .

Q. What strategies are effective in resolving contradictory data from CP homologue group analyses across studies?

• Cross-platform validation : Compare results from LC/ESI-HRMS and GC/ECNI-HRMS to identify systematic biases .
• Advanced statistical tools : Apply principal component analysis (PCA) to congener patterns to trace source-specific signatures or degradation pathways .
• Synthesis of pure CP standards : Develop isomer-specific standards for critical homologues (e.g., C$_{14}$-C$_{17}$ MCCPs) to reduce quantification errors .

Q. How do experimental conditions influence the stability of CP-containing formulations, and how can stability be optimized?

• Emulsion stability : Use emulsifiers like Agrosurf BPE211-EH (22% w/w) to maintain oil-in-water CP emulsions for >12 months. Monitor via turbiscan analysis (destabilization number <3.92) and particle size profiling (D$_{90}$ <0.23 µm) .
• Thermal degradation : Avoid temperatures >150°C, which promote dechlorination and formation of toxic byproducts (e.g., polychlorinated alkenes) .

Q. What methodologies are recommended for assessing CP contamination in legacy industrial sites?

• Tiered inventory approach :

Tier I : Desk studies to identify historical CP uses (e.g., PVC, lubricants) via material safety data sheets (MSDS) and import/export records .

Tier II : Field sampling of soil/sediment cores with depth-resolved analysis to track vertical migration .

Tier III : Quantify SCCP/MCCP waste using GC/ECNI-HRMS and model leaching risks using partition coefficients (e.g., log $K_{ow}$ 4.9–9.3) .

Methodological Tables

Q. Table 1. Comparison of MS Platforms for CP Analysis

Platform	Strengths	Limitations	Applicability
LC/ESI-HRMS	High sensitivity for SCCPs	Poor resolution for MCCPs/LCCPs	Food, biota
GC/ECNI-HRMS	Robust for MCCPs/LCCPs	Requires derivatization for SCCPs	Sediment, soil
APCI-qTOF-HRMS	Rapid analysis (<1 min/sample)	Limited commercial standardization	Screening

Q. Table 2. Key Parameters for CP Risk Assessment

Parameter	SCCPs	MCCPs
Half-life (soil)	1.5–6 years	2–15 years
Bioaccumulation (BAF)	1,000–10,000 (fish)	500–5,000 (fish)
Toxicity (LD$_{50}$)	1,200 mg/kg (rat, oral)	2,000 mg/kg (rat, oral)
Regulatory status	POPs Annex A (Stockholm)	SVHC under REACH